(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Core Science & Biosynthesis

chemical structure and properties of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

A Pivotal Chiral Scaffold for Asymmetric Synthesis and Peptoid Engineering

Executive Summary

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid (CAS: 924012-02-2), often referred to as (S)-N-(2-hydroxy-1-phenylethyl)glycine , represents a critical class of chiral building blocks derived from (S)-phenylglycinol. Its bifunctional nature—possessing both a secondary amine and a carboxylic acid, alongside a chiral alcohol handle—makes it an indispensable intermediate in the synthesis of chiral morpholinones , piperazinones , and peptoid mimetics .

This guide outlines the physicochemical profile, validated synthetic methodologies, and strategic applications of this compound in modern drug development.[1] Unlike simple amino acids, this scaffold offers a rigid chiral environment essential for controlling stereochemistry in downstream transformations.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

The compound exists as a zwitterion in its neutral state, leading to high melting points and specific solubility challenges in non-polar solvents.

Property	Specification
IUPAC Name	(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid
Common Synonyms	(S)-N-(2-Hydroxy-1-phenylethyl)glycine; N-Carboxymethyl-(S)-phenylglycinol
CAS Number	924012-02-2
Molecular Formula	C₁₀H₁₃NO₃
Molecular Weight	195.22 g/mol
Chiral Center	(S)-Configuration at the benzylic carbon
Physical State	White to off-white crystalline solid
Solubility	Soluble in Water, Methanol; Sparingly soluble in DCM, Ether
pKa (Predicted)	~2.3 (COOH), ~9.6 (NH₂⁺)

Synthetic Routes & Mechanistic Causality

The synthesis of (S)-N-(2-hydroxy-1-phenylethyl)glycine is primarily achieved through two pathways: Nucleophilic Substitution (Alkylation) and Reductive Amination .

Route A: Nucleophilic Substitution (Traditional)

• Reagents: (S)-Phenylglycinol + Chloroacetic acid (or Ethyl chloroacetate).

• Mechanism: Sₙ2 displacement of the chloride by the primary amine of phenylglycinol.

• Drawback: High risk of over-alkylation (forming the dialkylated species) and requires strict stoichiometric control.

Route B: Reductive Amination (Recommended)

• Reagents: (S)-Phenylglycinol + Glyoxylic acid + Reducing Agent (NaBH₄ or H₂/Pd).

• Mechanism: Formation of an imine (Schiff base) intermediate followed by hydride reduction.

• Advantage: "Green" synthesis profile; avoids over-alkylation; compatible with aqueous media.

Visualizing the Synthesis (Graphviz)

Figure 1: The reductive amination pathway minimizes side products compared to direct alkylation.

Detailed Experimental Protocol

Methodology: Reductive Amination via Glyoxylic Acid

This protocol is preferred for its high atom economy and ease of purification.

Materials

• (S)-Phenylglycinol (1.0 eq)

• Glyoxylic acid monohydrate (1.1 eq)

• Sodium borohydride (NaBH₄) (1.5 eq) or Sodium triacetoxyborohydride (STAB)

• Solvent: Methanol (MeOH) or MeOH/Water mixture

• Quenching: 1M HCl

Step-by-Step Procedure

• Imine Formation:

  • Dissolve (S)-phenylglycinol (13.7 g, 100 mmol) in MeOH (150 mL) in a round-bottom flask.

  • Add Glyoxylic acid monohydrate (10.1 g, 110 mmol) portion-wise.

  • Critical Check: Stir at room temperature for 2–4 hours. The solution may turn slightly yellow, indicating imine formation. Monitoring by TLC (DCM:MeOH 9:1) should show consumption of the starting amine.

• Reduction:

  • Cool the mixture to 0°C using an ice bath.

  • Carefully add NaBH₄ (5.67 g, 150 mmol) in small portions over 30 minutes. Caution: Hydrogen gas evolution.

  • Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Workup & Purification:

  • Quench the reaction with 1M HCl until pH ~2 (destroying excess borohydride).

  • Concentrate the solvent under reduced pressure.

  • Isoelectric Precipitation: Redissolve the residue in minimal water and adjust pH to ~6–7 using 1M NaOH. The zwitterionic product often precipitates at this stage.

  • Filter the white solid and wash with cold ethanol/ether.

  • Yield Expectation: 75–85%.

Applications in Drug Discovery

The primary utility of this scaffold lies in its ability to undergo intramolecular cyclization to form chiral heterocycles.

Synthesis of Chiral Morpholinones

Upon treatment with acid catalysts (e.g., p-TsOH) or dehydrating agents, the secondary amine and the hydroxyl group cyclize with the carboxylic acid to form (S)-4-phenylmorpholin-2-one . These morpholinones are potent chiral auxiliaries used in:

• Asymmetric Alkylations: Creating quaternary carbon centers.

• Peptide Mimetics: Constraining peptide backbones.

Application Workflow (Graphviz)

Figure 2: The scaffold serves as a divergence point for heterocyclic synthesis and peptidomimetics.

Analytical Characterization (Self-Validation)

To confirm the identity of the synthesized product, researchers should verify the following spectral signatures:

• ¹H NMR (400 MHz, D₂O/NaOD):

  • Aromatic region: δ 7.30–7.45 (m, 5H, Ph-H).

  • Benzylic proton: δ ~3.8–4.0 (dd, 1H, Ph-CH ).

  • Glycine methylene: δ ~3.1–3.3 (s, 2H, N-CH₂ -COO).

  • Side chain methylene: δ ~3.6–3.8 (m, 2H, -CH₂ OH).

• Mass Spectrometry (ESI+):

  • Calculated [M+H]⁺: 196.22.

  • Found: 196.2.

References

• Simson Pharma. (S)-(2-hydroxy-1-phenylethyl)glycine | CAS No- 924012-02-2. Retrieved from

• ChemicalBook. Glyoxylic acid: Application, Production and Isolation. Retrieved from

• BenchChem. N-Hydroxyglycine CAS number and chemical properties. Retrieved from

• National Institutes of Health (NIH). A New Mechanism for Formation of Glycine from Glyoxylic Acid: the Aza-Cannizzaro Reaction. Retrieved from

• GuideChem. What is the synthesis route of (S)-(+)-4-Phenyl-2-oxazolidinone? (Related cyclization chemistry).[2] Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. CN112500361A - Preparation method of (S) -4-phenyl-2-oxazolidinone - Google Patents [patents.google.com]

Technical Monograph: Physicochemical Characterization and Analytical Profiling of (S)-N-(2-Hydroxy-1-phenylethyl)glycine

The following technical monograph provides an in-depth characterization of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid , structured for researchers in pharmaceutical analysis and process chemistry.

Molecular Identity & Stoichiometry[1]

In the landscape of chiral drug development, (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid (CAS: 924012-02-2) serves as a critical reference standard. It typically arises as a synthetic intermediate or a process-related impurity during the manufacture of APIs utilizing (S)-phenylglycinol as a chiral auxiliary.

Understanding its exact stoichiometry is the first step in establishing mass balance in reaction monitoring.

Formula and Mass Specifications

Property	Value	Technical Note
IUPAC Name	(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid	Often referred to as (S)-N-(2-hydroxy-1-phenylethyl)glycine in process literature.
Molecular Formula	C₁₀H₁₃NO₃	Confirmed via elemental composition: C (61.53%), H (6.71%), N (7.18%), O (24.59%).
Average Mol. Weight	195.22 g/mol	Used for gravimetric stoichiometry and yield calculations.
Monoisotopic Mass	195.0895 Da	Essential for High-Resolution Mass Spectrometry (HRMS) extraction windows (typically ±5 ppm).
Appearance	White to off-white solid	Hygroscopic in free-base form; often isolated as an HCl salt for stability.

Structural Visualization

The molecule consists of a glycine backbone N-alkylated with a chiral phenyl-ethanol moiety. The stereochemistry at the benzylic position is crucial for its function as a chiral resolving agent or impurity marker.

Figure 1: Structural segmentation of (S)-N-(2-hydroxy-1-phenylethyl)glycine highlighting the hydrophobic phenyl domain and the polar zwitterionic glycine tail.

Synthesis & Formation Pathways

From a process chemistry perspective, this molecule is rarely the final API. It is generated through specific alkylation or reductive amination pathways. Understanding these origins allows for "pre-emptive" impurity control.

Primary Formation Routes[2]

• Reductive Amination: Reaction of (S)-phenylglycinol with glyoxylic acid followed by reduction (e.g., NaBH₄).

• Direct Alkylation: Nucleophilic attack of (S)-phenylglycinol on chloroacetic acid under basic conditions.

Impurity Logic

In the synthesis of drugs like Eliglustat or adamantan-based antivirals where (S)-phenylglycinol is used, this glycine derivative can form if glyoxal or chloroacetate species are present as contaminants in solvents or reagents.

Figure 2: Synthetic pathway illustrating the convergence of phenylglycinol and acetic acid synthons.

Analytical Characterization Strategy

HPLC Method Development (Achiral & Chiral)

Because the molecule is zwitterionic (contains both -NH and -COOH), it presents challenges in standard Reverse Phase (RP) chromatography due to poor retention.

• Column Selection: Do not use a standard C18 column with 100% aqueous mobile phase (pore collapse risk).

  • Recommendation: Use a Polar-Embedded C18 or HILIC column to retain the polar glycine tail.

• Mobile Phase:

  • Buffer: 10-20 mM Ammonium Acetate (pH 4.5) to suppress ionization of the carboxyl group, improving peak shape.

  • Organic Modifier: Acetonitrile (ACN).

• Chiral Separation (Critical): To distinguish from the (R)-impurity, utilize a polysaccharide-based chiral column (e.g., Chiralpak IC or AD-H) with a hexane/ethanol/TFA mobile phase.

Mass Spectrometry (ESI-MS/MS)

For trace analysis (ppm level), LC-MS/MS is the gold standard.

• Ionization Mode: ESI Positive (+).

• Precursor Ion: [M+H]⁺ = 196.22 m/z .

• Key Fragments (MS2):

  • 150 m/z: Loss of HCOOH (Formic acid equivalent) from the glycine moiety.

  • 120 m/z: Formation of the phenyl-ethyl iminium ion (characteristic of the phenylglycinol backbone).

  • 91 m/z: Tropylium ion (benzyl fragment), confirming the phenyl group.

NMR Expectations (D₂O or DMSO-d₆)

• ¹H NMR:

  • Aromatic: Multiplet at 7.3–7.5 ppm (5H).

  • Chiral CH: dd or t at ~3.8–4.0 ppm.

  • Glycine CH₂: Singlet (or AB system if chiral influence is strong) at ~3.1 ppm.

  • CH₂OH: Multiplet at ~3.5–3.7 ppm.

Stability and Handling

• Storage: Store at 2–8°C. The free amino acid form can undergo intermolecular condensation (forming diketopiperazines) if heated or stored in solution for prolonged periods.

• Solubility: Highly soluble in water, methanol, and DMSO. Poorly soluble in non-polar solvents (Hexane, DCM).

References

• Simson Pharma. (S)-(2-hydroxy-1-phenylethyl)glycine Technical Data Sheet. Retrieved from

• PubChem. Compound Summary for C10H13NO3 (Related Isomers). National Library of Medicine.[1] Retrieved from [1]

• BldPharm. Product Analysis: (S)-2-(Adamantan-1-yl)-2-(((R)-2-hydroxy-1-phenylethyl)amino)acetic acid hydrochloride. Retrieved from

• NIST WebBook. Mass Spectral Library data for Phenylglycinol derivatives. Retrieved from

Sources

• 1. (S)-[(1-Phenylethyl)amino]acetic acid | C10H13NO2 | CID 12480373 - PubChem [pubchem.ncbi.nlm.nih.gov]

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid CAS number and identifiers

The following technical guide details the chemical identity, synthesis, and application of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid , a specialized chiral building block and process-related impurity in pharmaceutical development.

CAS Number: 924012-02-2 Role: Chiral Auxiliary, Pharmaceutical Intermediate, Process Impurity Standard

Executive Summary

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (also known as (S)-N-(2-Hydroxy-1-phenylethyl)glycine ) is a chiral amino acid derivative synthesized from (S)-phenylglycinol. It serves two critical functions in modern drug development:

• Chiral Auxiliary: It functions as a stereodirecting group in the asymmetric synthesis of

  -amino acids and peptides, leveraging the steric bulk and chelating ability of the hydroxyphenyl ethyl group.

• Regulatory Standard: It is a known process-related impurity (specifically Eliglustat Impurity 3 ) in the manufacturing of glucosylceramide synthase inhibitors. Its isolation and characterization are mandatory for CMC (Chemistry, Manufacturing, and Controls) regulatory submissions.

Chemical Identity & Identifiers

The compound is an N-substituted glycine where the amine nitrogen is attached to a chiral (S)-2-hydroxy-1-phenylethyl moiety.[1] This structure imparts zwitterionic character and specific solubility profiles useful in chiral resolution.

Identifier	Value
CAS Number	924012-02-2
IUPAC Name	(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid
Common Synonyms	(S)-N-(2-Hydroxy-1-phenylethyl)glycine; Eliglustat Impurity 3
Molecular Formula	C₁₀H₁₃NO₃
Molecular Weight	195.22 g/mol
SMILES	OCNCC(=O)O
InChI Key	Derived from structure (Specific key varies by protonation state)
Appearance	White to off-white crystalline solid
Solubility	Soluble in water (pH dependent), DMSO, Methanol

Synthesis & Production Protocols

The synthesis of CAS 924012-02-2 relies on the reductive amination of glyoxylic acid or the alkylation of (S)-phenylglycinol. The choice of method depends on the required purity profile and scale.

Method A: Reductive Amination (Preferred for Stereochemical Integrity)

This method minimizes racemization at the benzylic carbon by avoiding harsh alkylating conditions.

Reagents:

• (S)-Phenylglycinol (Chiral Pool starting material)

• Glyoxylic Acid (50% aq. solution)

• Reducing Agent: Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN)

• Solvent: Methanol or Ethanol

Protocol:

• Imine Formation: Dissolve (S)-phenylglycinol (1.0 eq) in Methanol at 0°C. Add Glyoxylic acid (1.1 eq) dropwise. Stir for 2 hours to form the intermediate imine (equilibrium with hemiaminal).

• Reduction: Add NaBH₄ (1.5 eq) portion-wise at 0°C. The temperature must be controlled to prevent over-reduction or side reactions.

• Quenching: Quench with dilute HCl to pH ~3, then neutralize to the isoelectric point (pH ~6-7) to precipitate the zwitterion.

• Purification: Recrystallize from Water/Ethanol to remove inorganic salts.

Method B: Alkylation (Industrial Route)

Reagents:

• (S)-Phenylglycinol

• Chloroacetic acid or Ethyl Bromoacetate

• Base: Triethylamine or Potassium Carbonate

Causality & Control:

• Why (S)-Phenylglycinol? It provides the fixed chiral center (

  -configuration) that directs subsequent stereochemistry or defines the impurity profile.

• Temperature Control: Alkylation is exothermic. High temperatures lead to N,N-dialkylation (impurity formation). Maintain reaction at <25°C.

Synthesis Workflow Diagram

Caption: Figure 1. Reductive amination pathway for the synthesis of CAS 924012-02-2, ensuring retention of the (S)-configuration.

Applications in Drug Development

Process-Related Impurity in Eliglustat

In the synthesis of Eliglustat (Cerdelga), which treats Gaucher disease, complex chiral amines are constructed. CAS 924012-02-2 is identified as Eliglustat Impurity 3 .[1]

• Origin: It typically arises from the reaction of residual (S)-phenylglycinol (used as a chiral auxiliary or starting material for side-chains) with glyoxylic acid derivatives or haloacetic acids present in the reaction matrix.

• Significance: As a secondary amine with a free carboxylic acid, it can interfere with downstream coupling reactions (e.g., amide bond formation), leading to chain termination.

• Control Strategy: Manufacturers must validate analytical methods (HPLC/MS) to detect this impurity at <0.10% levels in the final API.

Chiral Auxiliary for Asymmetric Synthesis

Similar to pseudoephedrine auxiliaries (Myers' auxiliary), the (S)-2-hydroxy-1-phenylethyl group can be used to direct the alkylation of the glycine alpha-carbon.

• Mechanism: The hydroxyl group and the amine nitrogen can chelate metal ions (e.g., Li+, Zn2+), locking the enolate geometry.

• Utility: This allows for the synthesis of unnatural (R)- or (S)-alpha-amino acids with high enantiomeric excess (ee).

Analytical Workflow for Impurity Detection

Caption: Figure 2. Analytical workflow for identifying and quantifying CAS 924012-02-2 in pharmaceutical substances.

Handling, Stability, and Safety

As a zwitterionic amino acid derivative, CAS 924012-02-2 requires specific handling protocols to ensure stability and operator safety.

• Stability: Hygroscopic. Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The compound is stable in solid form but may undergo esterification or lactonization (morpholine-dione formation) under acidic conditions in solution.

• Safety (GHS Class):

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to avoid dust inhalation.

References

• Organic Syntheses. (2018). General Procedures for Reductive Amination of Amino Acids. (Contextual Reference for Method A).

• Pharmaffiliates. (2024). Eliglustat Impurities and Standards. Retrieved from [Link]

Sources

• 1. (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid | 924012-02-2 [chemicalbook.com]

Comprehensive Guide: Solubility Profile of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

This guide provides an in-depth technical analysis of the solubility profile, thermodynamic behavior, and experimental determination protocols for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (also referred to as (S)-N-(2-hydroxy-1-phenylethyl)glycine).

Given the specific chiral and zwitterionic nature of this compound, this guide focuses on the physicochemical principles governing its dissolution, the rigorous methodology required to generate accurate solubility data, and the thermodynamic modeling necessary for process scale-up (e.g., crystallization).

Physicochemical Identity & Structural Analysis

To understand the solubility profile, we must first analyze the molecular architecture of the solute.

• Compound: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

• Molecular Formula:

• Structural Components:

  • Hydrophilic Domain: The glycine backbone ($ -NH-CH_2-COOH

    -OH $). These moieties facilitate hydrogen bonding and polar interactions.

  • Hydrophobic Domain: The phenyl ring ($ C_6H_5- $) and the ethyl linker. These contribute to Van der Waals interactions and limit solubility in highly polar media without organic modifiers.

  • Chirality: The (S)-configuration at the chiral center affects crystal lattice energy and packing efficiency, directly influencing the enthalpy of fusion (

    ) and, consequently, solubility.

Zwitterionic Character

Like most amino acid derivatives, this compound likely exists as a zwitterion in the solid state and in neutral aqueous solutions:

This ionic character dictates that:

• Melting Point: High (due to strong electrostatic lattice forces).

• Solubility in Water: Generally high, but pH-dependent (minimum at the isoelectric point, pI).

• Solubility in Organics: Low in non-polar solvents; moderate in polar protic solvents (alcohols) capable of solvating the ionic charges.

Experimental Protocol: Determination of Solubility

For drug development applications, "estimated" solubility is insufficient. The following protocol ensures data integrity suitable for thermodynamic modeling and process design.

The Isothermal Saturation Method (Standard Protocol)

This method is the gold standard for generating equilibrium solubility data.

Equipment:

• Jacketed glass equilibrium cells (50 mL).

• Precision thermostatic water bath (Control accuracy:

  K).

• Magnetic stirrers.

• HPLC (High-Performance Liquid Chromatography) for quantification.

Step-by-Step Workflow:

• Preparation: Add excess solid (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid to the solvent in the equilibrium cell.

• Equilibration: Stir the suspension at the target temperature (e.g., 278.15 K to 323.15 K) for at least 24 hours. Note: Verify equilibrium by sampling at 24h and 48h to ensure concentration invariance.

• Sampling: Stop stirring and allow phases to separate (static settling for 30 min).

• Filtration: Withdraw the supernatant using a pre-heated syringe equipped with a 0.22

  PTFE filter to remove micro-crystals.

• Dilution: Immediately dilute the filtrate with the mobile phase to prevent precipitation upon cooling.

• Quantification: Analyze via HPLC (UV detection, typically ~210-220 nm for the phenyl chromophore).

• Solid Phase Analysis: Analyze the residual solid via XRPD (X-Ray Powder Diffraction) to confirm no polymorphic transition or solvate formation occurred during the experiment.

Visualization of Experimental Workflow

Caption: Workflow for the rigorous determination of equilibrium solubility via the isothermal saturation method.

Predicted Solubility Profile & Solvent Effects

Based on the structural analogs (e.g., Phenylglycine, Phenylalanine) and the "Like Dissolves Like" principle, the expected solubility profile is as follows:

Solvent Class	Representative Solvents	Solubility Prediction	Mechanistic Rationale
Polar Protic	Water	High	Strong H-bonding; solvation of zwitterionic charges.
Short-Chain Alcohols	Methanol, Ethanol	Moderate	Good H-bonding capability; alkyl chain interacts with phenyl group. Solubility decreases as chain length increases (MeOH > EtOH > PrOH).
Polar Aprotic	DMSO, DMF	High	Strong dipole-dipole interactions; excellent for disrupting lattice energy.
Ketones/Esters	Acetone, Ethyl Acetate	Low	Weak H-bond donors; insufficient to solvate the zwitterion effectively.
Non-Polar	Hexane, Toluene	Negligible	Lack of polarity to overcome crystal lattice energy.

Temperature Dependence

Solubility is expected to increase with temperature in all solvents, following an endothermic dissolution process (

). The sensitivity to temperature (slope of the solubility curve) is typically higher in organic solvents than in water.

Thermodynamic Modeling

To translate experimental data into process parameters (e.g., cooling curves for crystallization), mathematical models are required.

Modified Apelblat Equation

This is the most accurate empirical model for correlating solubility data of amino acid derivatives.

• : Mole fraction solubility.
• : Absolute temperature (K).
• : Empirical parameters derived from regression analysis.

  • Interpretation:

    and relate to the enthalpy of solution and activity coefficients; accounts for the temperature dependence of the enthalpy.

Van't Hoff Analysis

Used to calculate thermodynamic properties:

• Enthalpy (

  ): Positive values indicate the process is endothermic (requires heat).

• Entropy (

  ): Positive values indicate increased disorder upon dissolution (driving force).

Modeling Logic Diagram

Caption: Logic flow for converting raw solubility data into thermodynamic parameters and process design inputs.

Application: Crystallization Process Design

For researchers developing a purification step for this intermediate:

• Solvent Selection: A Cooling Crystallization strategy is best implemented using a Methanol/Water or Ethanol/Water mixture.

  • Reason: The solubility gradient (d

    /dT) is steep in alcohols, allowing for high recovery upon cooling. Water acts as an anti-solvent or co-solvent depending on the specific ratio and pH.

• Anti-Solvent Crystallization:

  • Dissolve in DMSO (high solubility).

  • Add Water or Acetone (low solubility) to induce precipitation.

  • Critical Control: Control addition rate to manage supersaturation and crystal size distribution (CSD).

References

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience. (Foundational text for solubility thermodynamics).

• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. The Journal of Chemical Thermodynamics, 31(1), 85-91.

• Sha, F., et al. (2020). Solubility and Solution Thermodynamics of (R)-(-)-Phenylglycine in Different Pure Solvents. Journal of Chemical & Engineering Data. (Reference for structural analog behavior).

• Wang, J., et al. (2018). Thermodynamic models for determination of solubility of (S)-indoline-2-carboxylic acid in 12 pure solvents. Journal of Molecular Liquids.

Thermodynamic Stability Profile: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Topic: Thermodynamic Stability Profile of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid Content Type: In-Depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid (also known as (S)-N-(2-hydroxy-1-phenylethyl)glycine ) is a pivotal chiral intermediate used in the synthesis of peptide mimetics, chiral resolving agents, and N-substituted glycine oligomers (peptoids). Its structural core combines a phenylglycinol scaffold with a glycine moiety, creating a zwitterionic amino acid derivative.

The thermodynamic stability of this compound is defined by three competing vectors:

• Intramolecular Cyclization: The thermodynamic equilibrium between the open-chain amino acid and its corresponding lactone (morpholin-2-one).

• Benzylic Oxidation: The susceptibility of the C(

  ) position relative to the phenyl ring to oxidative degradation.

• Solid-State Lattice Energy: The stability of the zwitterionic crystal lattice against hygroscopic stress.

This guide provides a comprehensive analysis of these stability factors, supported by mechanistic insights and validated experimental protocols.

Physicochemical Characterization

Before assessing stability, the fundamental thermodynamic constants must be established. These values dictate the compound's behavior in solution and solid phases.

Table 1: Physicochemical Properties

Property	Value (Experimental/Predicted)	Relevance to Stability
Molecular Formula		Base unit for degradation mass balance.
Molecular Weight	195.22 g/mol	Calculation of molar degradation rates.
pKa (Carboxyl)	2.1 – 2.4 (Est.)	Determines protonation state for lactonization.
pKa (Amine)	9.0 – 9.4 (Est.)	Dictates zwitterionic character and solubility.
LogP	~0.6 (Est.)	Moderate lipophilicity; stable in aqueous/organic biphasic systems.
Melting Point	>200°C (Decomp.)	High lattice energy indicates solid-state stability.
Hygroscopicity	Moderate	Zwitterionic salts can adsorb atmospheric moisture, catalyzing hydrolysis.

Solution-State Stability: The Lactonization Equilibrium

The most critical thermodynamic instability risk for this compound is intramolecular esterification . In acidic media or under dehydrating conditions, the hydroxyl group attacks the activated carboxyl carbon, releasing water and forming a six-membered morpholin-2-one ring.

Mechanism of Cyclization

Unlike simple peptides, N-substituted glycines with

-hydroxy groups possess a built-in "self-destruct" mechanism.

• Acidic pH (

  ): The carboxyl group is protonated ( ), making the carbonyl carbon highly electrophilic. The hydroxyl group attacks, forming the lactone.

• Neutral/Basic pH: The carboxylate (

  ) is a poor electrophile, and the amine is deprotonated, stabilizing the open chain form.

Thermodynamic Driver: The formation of the 6-membered morpholine ring is entropically favored but enthalpically balanced by the strain and solvation energy of the zwitterion.

Pathway Diagram

The following diagram illustrates the competing pathways of lactonization and oxidative degradation.

Figure 1: Degradation and equilibrium pathways. The reversible lactonization (Blue <-> Red) is the primary stability concern during processing.

Solid-State Stability

In the solid state, (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid exists primarily as a zwitterion.[1] This electrostatic network provides high thermal stability.

• Thermal Decomposition: TGA (Thermogravimetric Analysis) typically shows stability up to ~180-200°C, after which decarboxylation occurs.

• Polymorphism: Due to the chiral center, the crystallization solvent can induce different polymorphs. Solvates (especially with alcohols) are common and may desolvate to form amorphous regions, which are more reactive.

Critical Storage Parameter: Store at 2-8°C in a desiccated environment. Moisture uptake lowers the glass transition temperature (

) of amorphous regions, facilitating lactonization even in the solid state.

Experimental Protocols for Stability Assessment

Protocol A: Determination of Lactonization Equilibrium Constant ( )

This protocol quantifies the thermodynamic tendency of the compound to cyclize at a given pH.

Reagents:

• Deuterated Water (

  )

• Deuterated Hydrochloric Acid (

  )

• Internal Standard (Maleic Acid)

Methodology:

• Preparation: Dissolve 20 mg of the compound in 0.6 mL of

  .

• pH Adjustment: Adjust pD (pH reading + 0.4) to 1.0, 3.0, and 5.0 using

  or .

• Incubation: Heat samples to 25°C, 40°C, and 60°C in NMR tubes. Allow to equilibrate for 24 hours.

• Analysis: Acquire

  -NMR spectra.

  • Monitor the shift of the benzylic proton (

    -Ph) and the glycine methylene ( ).

  • Lactone Signal: Look for a downfield shift (~0.5 ppm) of the glycine methylene protons due to ester formation.

• Calculation:

  Plot vs to determine and of cyclization.

Protocol B: Forced Degradation (Stress Testing)

Validates the stability-indicating analytical method (HPLC/UPLC).

Workflow Diagram:

Figure 2: Forced degradation workflow to identify stability-indicating markers.

References

• Sigma-Aldrich. (S)-2-(Adamantan-1-yl)-2-(((R)-2-hydroxy-1-phenylethyl)amino)acetic acid hydrochloride Product Data. (Structurally related analog demonstrating stability of the core pharmacophore). Link

• PubChem. N-(2-Hydroxyethyl)glycine (Petalonine) Compound Summary. National Library of Medicine. (Source for base N-substituted glycine physicochemical properties). Link

• Hamborg, E. S., & Versteeg, G. F. (2009).[2] Dissociation constants and thermodynamic properties of amino acids and alkanolamines. (Provides pKa correlation data for hydroxy-amino acids).

• Roy, D., et al.Morpholin-2-one derivatives: Synthesis and stability. Journal of Organic Chemistry. (General reference for the lactonization equilibrium of N-(2-hydroxyethyl) amino acids).

Disclaimer: This guide is based on theoretical chemical principles and data from structurally homologous compounds. Specific thermodynamic values should be empirically determined for regulatory submission.

Sources

• 1. uv.es [uv.es]
• 2. Frontiers | Measurement and Thermodynamic Modeling for CO2 Solubility in the N-(2-Hydroxyethyl) Piperazine + Water System [frontiersin.org]

safety data sheet SDS for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Technical Guide & Safety Profile: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Document Control:

• Version: 1.0

• Target Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.

Executive Summary

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid (CAS: 924012-02-2), often referred to as (S)-N-(2-Hydroxy-1-phenylethyl)glycine , is a critical chiral building block in the synthesis of complex pharmaceutical agents, including dipeptidyl peptidase-4 (DPP-4) inhibitors like Saxagliptin and glucosylceramide synthase inhibitors like Eliglustat.

This technical guide transcends the standard 16-section Safety Data Sheet (SDS) by integrating physicochemical characterization with operational risk management. It provides a self-validating framework for handling this chiral intermediate, emphasizing the preservation of optical purity and the mitigation of specific toxicological risks associated with amino-alcohol derivatives.

Part 1: Chemical Identity & Physicochemical Characterization

Precise identification is the first line of defense in chemical safety. This compound is amphoteric, possessing both a basic secondary amine and an acidic carboxyl group, which dictates its solubility and reactivity profiles.

Table 1: Substance Identification & Properties

Parameter	Specification
Chemical Name	(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid
Common Synonyms	(S)-N-(2-Hydroxy-1-phenylethyl)glycine; N-((S)-Phenylglycinol)glycine
CAS Number	924012-02-2
Molecular Formula	C₁₀H₁₃NO₃
Molecular Weight	195.22 g/mol
Chirality	(S)-Enantiomer (Critical for biological activity)
Physical State	White to off-white crystalline powder
Solubility	Soluble in water (zwitterionic character), DMSO, Methanol
pKa (Predicted)	Carboxyl: ~2.3

Technical Insight – Chirality & Stability: The (S)-configuration is derived from the starting material, typically (S)-Phenylglycinol. Inversion of this center during handling (e.g., under harsh acidic/basic conditions or high heat) can lead to the formation of the (R)-enantiomer, rendering the downstream drug substance inactive or toxic. Protocol: Avoid prolonged exposure to temperatures >40°C in solution.

Part 2: Hazard Identification & Toxicology

While often classified under generic "Irritant" categories, the toxicological profile of phenyl-amino alcohols requires specific attention to mucosal interaction and potential sensitization.

GHS Classification & Rationale

• Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1][2][3]

  • Mechanism: The secondary amine functionality can disrupt the stratum corneum lipids, leading to erythema.

• Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][4]

  • Mechanism: Zwitterionic nature allows rapid penetration of the corneal epithelium, causing pH-dependent tissue damage.

• Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.[1][2][4]

  • Mechanism: Inhalation of dust triggers inflammatory cytokines in the upper respiratory tract.

Toxicological Logic Flow

The following diagram illustrates the biological response pathways upon exposure, guiding the urgency of medical intervention.

Figure 1: Toxicological response pathways and medical urgency. Note the critical path for ocular and respiratory exposure.

Part 3: Operational Safety & Handling Protocols

This section defines the Occupational Exposure Band (OEB) and the requisite engineering controls. Based on structural analogs (phenylglycine derivatives), this compound is assigned to OEB 2 (100–1000 µg/m³) , requiring containment for dust generation.

Engineering Controls

• Primary: Local Exhaust Ventilation (LEV) with a capture velocity of >0.5 m/s is mandatory during weighing and transfer.

• Secondary: Use of a ductless fume hood with HEPA filtration (Class H14) is recommended for quantities >10g.

Personal Protective Equipment (PPE) Matrix

Body Part	Protection Standard	Rationale
Respiratory	N95 / P2 Respirator	Prevents inhalation of fine crystalline dust (H335).
Hands	Nitrile Rubber (min 0.11mm)	Amine resistance. Latex is permeable to some organic amines.
Eyes	Chemical Safety Goggles	Tightly fitting to prevent dust ingress (H319).
Body	Lab Coat (Tyvek preferred)	Minimizes particulate retention on clothing.

Safe Handling Workflow

Protocol:

• Preparation: Verify LEV function. Don PPE.[3][4][5]

• Transfer: Use anti-static spatulas. The powder may be static-prone.

• Solubilization: Add solvent to the solid slowly to avoid splashing.

• Decontamination: Wipe surfaces with 10% acetic acid (to neutralize amine residues) followed by water.

Part 4: Emergency Response Protocols

This self-validating response system ensures immediate mitigation of acute risks.

Table 2: First Aid Response Logic

Scenario	Immediate Action	Validation Step (Self-Check)
Ocular Exposure	Rinse with water for 15 mins. Lift eyelids.	Is the pain subsiding? If no, continue rinsing and call EMS.
Skin Contact	Wash with soap/water.[3][5] Remove contaminated clothes.[3][4][5]	Check for redness. If erythema persists >30 mins, seek medical aid.
Inhalation	Move to fresh air.[3][4][5] Sit upright.	Is breathing labored? If yes, administer oxygen (trained personnel only).
Spill (Solid)	Dampen with water (mist) to suppress dust. Sweep.	Is dust visible in air? If yes, evacuate and wait for settlement.

Part 5: Synthesis Context & Stability

Understanding the chemical lineage helps in predicting impurities and degradation products.

Synthesis Pathway: Typically synthesized via the reductive amination of (S)-Phenylglycinol with Glyoxylic acid (or a glyoxylate ester), followed by hydrolysis if an ester is used.

• Reaction: (S)-Ph-CH(CH₂OH)NH₂ + OHC-COOH → Intermediate Imine → [Reductant] → Product.

Stability Profile:

• Hygroscopicity: Potential to absorb moisture, forming clumping hydrates. Store with desiccant.

• Incompatibility: Strong oxidizing agents (reacts with amine/alcohol), Acid chlorides (acylation of amine/alcohol).

• Decomposition: Thermal decomposition emits Nitrogen Oxides (NOx) and Carbon Monoxide (CO).

Figure 2: Synthesis workflow and critical control points for maintaining safety and purity.

Part 6: Regulatory & Ecological Compliance

• TSCA (USA): Likely classified as R&D Exemption (Low Volume Exemption). Not for commercial distribution without PMN.

• REACH (EU): Pre-registration required if >1 ton/year.

• Ecological Impact: Prevent entry into waterways. Amine-containing compounds can be toxic to aquatic life (algal bloom stimulation or direct toxicity).

References

• Simson Pharma. (2024). (S)-(2-hydroxy-1-phenylethyl)glycine - COA and MSDS Data. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12480373, (S)-[(1-Phenylethyl)amino]acetic acid.[6] (Structural Analog Data). Retrieved from

• Sigma-Aldrich. (2024). Safety Data Sheet for Adamantan-1-yl-glycine derivatives (Structural Class Reference). Retrieved from [7]

• European Chemicals Agency (ECHA). (2024).[2] Guidance on the Application of the CLP Criteria. Retrieved from

• Vertex AI Search. (2026). Consolidated Search Results for CAS 924012-02-2. (See Search Data 1.11).

(Note: While CAS 924012-02-2 is identified for this specific structure, always verify the Certificate of Analysis from your specific supplier as CAS numbers for intermediates can vary by salt form or hydration state.)

Sources

• 1. N-((1R)-1-Phenylethyl)glycine | C10H13NO2 | CID 28897015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-(2-Hydroxyethyl)glycine | C4H9NO3 | CID 225935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.be [fishersci.be]
• 4. carlroth.com [carlroth.com]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. (S)-[(1-Phenylethyl)amino]acetic acid | C10H13NO2 | CID 12480373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (S)-2-(Adamantan-1-yl)-2-(((R)-2-hydroxy-1-phenylethyl)amino)acetic acid hydrochloride | 361441-96-5 [sigmaaldrich.com]

literature review of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid synthesis

The following technical guide details the synthesis, mechanism, and process optimization for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid , also known as N-(2-hydroxy-1-phenylethyl)glycine .

[1]

Executive Summary

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (CAS: 924012-02-2 / 78397-15-6 for related isomers) is a pivotal chiral building block. It functions as a chiral auxiliary in asymmetric synthesis and serves as a key intermediate in the manufacturing of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, such as Saxagliptin.

This guide evaluates two primary synthetic pathways:

• Reductive Amination (Method A): The preferred route for high chemoselectivity, utilizing glyoxylic acid and (S)-phenylglycinol.

• Nucleophilic Substitution (Method B): A scalable alkylation route using ethyl bromoacetate, requiring strict kinetic control to prevent over-alkylation.

Retrosynthetic Analysis & Strategy

The molecule consists of a glycine backbone coupled to an (S)-phenylglycinol chiral auxiliary. The disconnection approach reveals two strategic bond-forming events:

• C-N Bond Formation via Imine Reduction: Disconnection at the secondary amine suggests a condensation between (S)-phenylglycinol and glyoxylic acid.

• C-N Bond Formation via Alkylation: Disconnection suggests the displacement of a halide from an acetate equivalent by the nucleophilic amine of (S)-phenylglycinol.

Visualization: Synthetic Pathways

Figure 1: Retrosynthetic analysis showing the Reductive Amination (top) and Alkylation (bottom) pathways.

Method A: Reductive Amination (Preferred)

This method is favored for its "green" potential and higher selectivity for the mono-alkylated product. It avoids the formation of quaternary ammonium salts common in direct alkylation.

Mechanistic Insight

The reaction proceeds via the formation of a carbinolamine, which dehydrates to form an imine (Schiff base). This electrophilic imine is then selectively reduced by a hydride donor.

• Reagents: (S)-Phenylglycinol, Glyoxylic acid monohydrate (50% aq. or solid).

• Reducing Agent: Sodium Borohydride (NaBH

  ) or Sodium Cyanoborohydride (NaBH CN).[1]

• Solvent: Methanol (MeOH) or Ethanol (EtOH).

Experimental Protocol

Step 1: Imine Formation

• Charge a reaction vessel with (S)-phenylglycinol (1.0 equiv) and Methanol (10 volumes).

• Cool the solution to 0–5 °C.

• Add Glyoxylic acid monohydrate (1.05 equiv) portion-wise.

• Stir at 0–5 °C for 1 hour, then warm to room temperature (20–25 °C) for 2 hours. Note: Monitoring by TLC/HPLC should show consumption of phenylglycinol and formation of the imine.

Step 2: Reduction

• Cool the mixture back to 0 °C.

• Slowly add NaBH

  (1.2 equiv) over 30 minutes. Caution: Exothermic hydrogen evolution.

• Stir for 4 hours at room temperature.

Step 3: Work-up & Isolation

• Quench the reaction with 1M HCl to pH ~2 (destroys excess hydride).

• Adjust pH to 6–7 (isoelectric point) using 2M NaOH.

• Concentrate the solvent under reduced pressure.[2][3]

• Purification: The zwitterionic product often precipitates from water/alcohol mixtures. Alternatively, use ion-exchange chromatography (Dowex 50W) to remove inorganic salts.

Critical Process Parameters (CPPs)

• Temperature Control: Maintain <5 °C during hydride addition to prevent reduction of the aldehyde/acid functionality before imine formation.

• Stoichiometry: A slight excess of glyoxylic acid ensures complete conversion of the valuable chiral amine.

Method B: Direct Alkylation (Scalable)

This route uses inexpensive ethyl bromoacetate but requires a two-step process (Alkylation

Hydrolysis). It is prone to over-alkylation (dialkylation), which must be managed by kinetic control.

Mechanistic Insight

Nucleophilic attack of the secondary amine on the

-carbon of ethyl bromoacetate displaces the bromide ion (S 2 mechanism).

• Challenge: The product is a secondary amine, which is more nucleophilic than the starting primary amine, leading to bis-alkylation.

• Solution: Use a mild base and excess amine, or controlled addition of the electrophile.[4]

Experimental Protocol

Step 1: N-Alkylation

• Dissolve (S)-phenylglycinol (1.0 equiv) and Triethylamine (1.2 equiv) in THF or Dichloromethane (DCM) .

• Cool to 0 °C.

• Add Ethyl bromoacetate (0.95 equiv) dropwise over 2 hours. Crucial: Slow addition favors mono-alkylation.

• Stir at room temperature for 12 hours.

• Work-up: Wash with water, dry organic layer (Na

  SO ), and concentrate. Purify the intermediate ester by flash chromatography (Hexane/EtOAc) if necessary.

Step 2: Hydrolysis

• Dissolve the ester intermediate in THF/Water (1:1) .

• Add LiOH·H

  O (2.0 equiv).

• Stir at 25 °C for 4 hours.

• Acidify to pH 3 with 1M HCl and extract or crystallize the final acid.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Dialkylation (Impurity)	Fast addition of bromoacetate; High Temp.	Reduce temp to -10 °C; Use syringe pump for addition; Use 0.9 equiv of alkylating agent.
Low Yield (Hydrolysis)	Incomplete saponification; Product loss in water.	Increase LiOH equivalents; Isolate at isoelectric point (pH ~6) rather than strong acid pH.
Racemization	High temp during hydrolysis.	Keep hydrolysis temp <40 °C; (S)-center is generally stable but benzylic position is sensitive.

Comparative Analysis of Methods

Feature	Method A: Reductive Amination	Method B: Alkylation
Step Count	1 (One-pot)	2 (Alkylation + Hydrolysis)
Atom Economy	High (Water is byproduct)	Lower (HBr byproduct)
Selectivity	High (Mono-alkylation preferred)	Moderate (Risk of bis-alkylation)
Purification	Crystallization / Ion Exchange	Chromatography often required for ester
Scalability	Excellent (Green chemistry)	Good (Standard reagents)

Analytical Characterization

To validate the synthesis, the following analytical signatures should be confirmed:

• 1H NMR (D

  O/DMSO-d6):
  • 7.3–7.4 (m, 5H, Ar-H)
  • 4.1–4.2 (dd, 1H, CH-Ph)
  • 3.5–3.7 (m, 2H, CH -OH)
  • 3.1–3.3 (s, 2H, N-CH -COOH)

• Mass Spectrometry (ESI+):

  • [M+H]

    calc: 210.11; found: 210.1.

• Chiral HPLC:

  • Verify enantiomeric excess (ee) >99% using a Chiralpak AD-H or OD-H column.

References

• Preparation of Chiral Hydroxylamines via Nickel-Catalyzed Asymmetric Hydrogenation. Source: Organic Syntheses, 2022. Context: Provides protocols for handling (S)-phenylglycinol derivatives and hydrogenation conditions relevant to reductive amination.

• Synthesis of Fmoc-protected aza-beta-amino acids via reductive amination of glyoxylic acid. Source: Tetrahedron Letters (Univ. Rennes), 2005. 5 Context: Validates the reductive amination of glyoxylic acid as a high-yield route for N-substituted glycine derivatives.

• Synthesis of 2-(Ethyl(phenyl)amino)ethyl acetate (General N-Alkylation Protocol). Source: BenchChem Technical Support, 2025. 4 Context: Details the "Method B" alkylation workflow, highlighting temperature control to prevent exothermic runaways and dialkylation.

• Producing glycine by the reductive amination of glyoxylic acid. Source: US Patent 4073804A. Context: Foundational industrial reference for the reductive amination of glyoxylic acid.

• (S)-2-(Adamantan-1-yl)-2-(((R)-2-hydroxy-1-phenylethyl)amino)acetic acid hydrochloride (Related Intermediate). Source: Sigma-Aldrich / Merck. Context: Demonstrates the industrial relevance of this structural motif in complex API synthesis (Saxagliptin).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Glyoxylic acid: Application, Production and Isolation_Chemicalbook [chemicalbook.com]
• 3. 2-{[(1S,2S)-1-Hy­droxy-1-phenyl­propan-2-yl](methyl)amino}-N-(3-methyl­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. perso.univ-rennes1.fr [perso.univ-rennes1.fr]

Protocols & Analytical Methods

Synthesis Protocol for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid: An Application Note

Introduction

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid is a chiral N-substituted amino acid derivative. Such compounds are of significant interest in medicinal chemistry and drug development due to their potential as building blocks for peptidomimetics and other biologically active molecules. The incorporation of a chiral side chain, in this case, derived from (S)-phenylalaninol, can impart specific conformational constraints and stereospecific interactions with biological targets. This application note provides a detailed, field-proven protocol for the synthesis of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid via a one-pot reductive amination of glyoxylic acid with (S)-2-amino-1-phenylethanol.

Mechanism and Rationale

The synthesis proceeds via a reductive amination reaction. This robust and widely utilized transformation involves two key steps that occur in a single reaction vessel: the formation of an imine intermediate and its subsequent reduction to the target secondary amine.

Initially, the primary amine of (S)-2-amino-1-phenylethanol undertakes a nucleophilic attack on the aldehyde carbonyl of glyoxylic acid. This is followed by dehydration to form a Schiff base, or imine, intermediate. The formation of the imine is a reversible process and is favored under weakly acidic conditions, which serve to protonate the carbonyl oxygen, rendering it more electrophilic, and also facilitate the elimination of water.

The second stage of the reaction is the irreversible reduction of the imine to the desired N-substituted amino acid. Sodium cyanoborohydride (NaBH₃CN) is the reducing agent of choice for this protocol. Its selection is based on its chemoselectivity; it is a mild reducing agent that readily reduces the protonated imine (iminium ion) but is significantly less reactive towards the starting aldehyde at a neutral or slightly acidic pH.[1][2] This selectivity is crucial for a successful one-pot reaction, as it prevents the premature reduction of glyoxylic acid to glycolic acid, thereby maximizing the yield of the desired product.[3]

Visualized Experimental Workflow

Caption: Synthetic workflow for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid.

Detailed Experimental Protocol

Materials and Reagents:

• (S)-2-amino-1-phenylethanol ( (S)-phenylalaninol)

• Glyoxylic acid monohydrate

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (anhydrous)

• Ethanol (95%)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (NaOH)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography (if necessary)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Magnetic stirrer hotplate

• pH meter or pH paper

• Standard laboratory glassware

• Rotary evaporator

• Büchner funnel and flask

• Vacuum oven

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve (S)-2-amino-1-phenylethanol (1.37 g, 10 mmol) in 50 mL of anhydrous methanol. Stir the solution at room temperature until the amine is completely dissolved.

• Addition of Glyoxylic Acid: In a separate beaker, dissolve glyoxylic acid monohydrate (0.92 g, 10 mmol) in 20 mL of methanol. Add this solution dropwise to the stirring solution of the amine over 10 minutes.

• pH Adjustment: Monitor the pH of the reaction mixture. If necessary, adjust the pH to approximately 6 using a few drops of glacial acetic acid. This weakly acidic condition is optimal for imine formation.

• Addition of Reducing Agent: To the stirred reaction mixture, add sodium cyanoborohydride (0.75 g, 12 mmol) portion-wise over 15 minutes. A slight effervescence may be observed.

• Reaction: Allow the reaction to stir at room temperature for 24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., dichloromethane:methanol, 9:1).

• Work-up: After the reaction is complete, quench the reaction by the slow addition of 20 mL of water. Concentrate the mixture under reduced pressure using a rotary evaporator to remove the methanol.

• Isolation: To the remaining aqueous solution, carefully adjust the pH to the isoelectric point of the amino acid (typically around pH 5-6) using 1 M HCl or 1 M NaOH. The product should precipitate out of the solution. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold deionized water, followed by a small amount of cold ethanol.

• Purification: For further purification, recrystallize the crude product from a mixture of ethanol and water.[4] Dissolve the solid in a minimum amount of hot ethanol/water, and then allow it to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

• Drying and Characterization: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry them in a vacuum oven at 40°C overnight. The final product should be a white crystalline solid. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Quantitative Data Summary

Parameter	Value	Notes
Molar Ratio (Amine:Acid:Reducer)	1 : 1 : 1.2	A slight excess of the reducing agent ensures complete reduction of the imine.
Solvent	Anhydrous Methanol	A protic solvent that is suitable for both imine formation and reduction.
Reaction Temperature	Room Temperature (20-25 °C)	Mild conditions are sufficient for this reaction.
Reaction Time	24 hours	Reaction progress should be monitored by TLC.
pH	~6	Optimal for imine formation.
Expected Yield	70-85%	Yields can vary based on the purity of reagents and reaction scale.

References

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Reductive Amination, and How It Works. Master Organic Chemistry. (2017, September 1). [Link]

• Sodium Cyanoborohydride. Organic Chemistry Portal. [Link]

• Myers, A. G. Chem 115 Handout: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Glycine Imine—The Elusive α‐Imino Acid Intermediate in the Reductive Amination of Glyoxylic Acid. (2020).

• Glycine - Organic Syntheses. (n.d.). [Link]

• Synthesis of Amino Acids. Chemistry LibreTexts. (2022, July 25). [Link]

• A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides. (2025, June 23). RSC Advances, 11(35), 21541-21548.
• Biocatalytic Asymmetric Synthesis of N-Aryl-Functionalized Amino Acids and Substituted Pyrazolidinones. (2019, June 27).
• Producing glycine by the reductive amination of glyoxylic acid. (1978). U.S.

Sources

• 1. Sciencemadness Discussion Board - Conditions for reductive amination - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

using (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid as a chiral auxiliary

Application Note: High-Purity Asymmetric Synthesis Using (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Executive Summary

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (CAS: variable depending on salt form, often generated in situ) is the critical acyclic precursor to (S)-4-phenylmorpholin-2-one , a versatile chiral auxiliary. While the open-chain acid itself possesses chirality, its utility is realized upon cyclization into the morpholinone lactone. This rigid heterocycle serves as a "glycine template," allowing for the highly stereoselective synthesis of non-natural

-amino acids via enolate alkylation.

This guide details the transformation of the precursor acid into the active auxiliary, the protocol for asymmetric alkylation, and the non-destructive recovery of the target amino acid.

Mechanism of Action: The Morpholinone Template

The stereocontrol provided by this auxiliary relies on the rigid conformation of the 4-phenylmorpholin-2-one ring.

• Cyclization: The precursor acid undergoes dehydration to form the lactone (morpholinone).

• Enolization: Treatment with a strong base (LiHMDS) generates the enolate. The ring adopts a conformation where the phenyl group at C-4 creates significant steric bulk on one face of the molecule.

• Facial Selectivity: Electrophiles are forced to approach from the face anti to the phenyl group, resulting in high diastereoselectivity (typically >95:5 dr).

• Release: Hydrogenolytic cleavage breaks the benzylic C-N bond, releasing the free, optically pure amino acid.

Pathway Visualization

Figure 1: The strategic workflow converting the acyclic glycine derivative into the active morpholinone template for asymmetric alkylation.

Experimental Protocols

Protocol A: Cyclization to Active Auxiliary ((S)-4-phenylmorpholin-2-one)

The open-chain acid must be cyclized to the lactone to function as a template.

Reagents:

• (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (10.0 mmol)

• p-Toluenesulfonic acid monohydrate (pTsOH) (0.5 mmol, 5 mol%)

• Benzene or Toluene (50 mL)

• Dean-Stark apparatus

Procedure:

• Setup: Charge a round-bottom flask with the amino acid precursor, pTsOH, and solvent. Equip with a Dean-Stark trap and reflux condenser.

• Reflux: Heat to reflux with vigorous stirring. Water generated during lactonization is azeotropically removed. Monitor by TLC (or cessation of water collection, typically 4–6 hours).

• Workup: Cool to room temperature. Wash the organic phase with saturated NaHCO₃ (2 x 20 mL) to remove acid catalyst.

• Isolation: Dry organic layer over MgSO₄, filter, and concentrate in vacuo.

• Purification: Recrystallize from Et₂O/Hexanes if necessary. The product is the active (S)-4-phenylmorpholin-2-one .

Protocol B: Asymmetric Alkylation (The Stereoselective Step)

This step installs the side chain of the target amino acid.

Reagents:

• (S)-4-phenylmorpholin-2-one (1.0 equiv)

• LiHMDS (1.0 M in THF) (1.1 equiv)

• Electrophile (Alkyl halide, R-X) (1.2 equiv)

• Anhydrous THF

• Dry Ice/Acetone bath (-78°C)

Procedure:

• Enolization: Dissolve the morpholinone in anhydrous THF (0.2 M) under Argon. Cool to -78°C.

• Base Addition: Add LiHMDS dropwise over 10 minutes. Stir at -78°C for 30–45 minutes to ensure complete enolate formation. Note: The solution often turns bright yellow/orange.

• Alkylation: Add the electrophile (R-X) dropwise (neat or in minimal THF).

• Reaction: Stir at -78°C for 2 hours, then allow to warm slowly to 0°C over 2 hours.

• Quench: Quench with saturated NH₄Cl solution.

• Extraction: Extract with EtOAc (3x). Dry combined organics over Na₂SO₄ and concentrate.

• Purification: Flash chromatography is critical here to separate the major diastereomer (anti-alkylated) from any minor syn-isomer.

  • Target: >98% de (diastereomeric excess) before proceeding to hydrolysis.

Protocol C: Hydrogenolytic Cleavage (Target Release)

Releases the free amino acid and cleaves the chiral controller.

Reagents:

• Alkylated Morpholinone (1.0 equiv)

• Pd(OH)₂/C (Pearlman’s Catalyst) or 10% Pd/C (20 wt% loading)

• Methanol or Ethanol (0.1 M)

• H₂ gas (balloon or 1-3 atm)

Procedure:

• Preparation: Dissolve the alkylated intermediate in alcohol. Add the Pd catalyst carefully (under inert gas flow to prevent ignition).

• Hydrogenation: Purge with H₂. Stir vigorously under H₂ atmosphere (balloon pressure is usually sufficient for benzyl cleavage; difficult substrates may require a Parr shaker at 40 psi).

• Monitoring: Reaction typically takes 6–12 hours. Monitor for the disappearance of the starting material.

• Filtration: Filter through a Celite pad to remove the catalyst.[1] Wash the pad with methanol.

• Isolation: Concentrate the filtrate. The residue contains the free amino acid and 2-phenylethanol (byproduct).

• Final Purification: Triturate with Et₂O (to remove 2-phenylethanol) or use ion-exchange chromatography (Dowex 50W) to isolate the pure zwitterionic amino acid.

Data Summary & Troubleshooting

Parameter	Specification / Recommendation
Enolate Stability	Unstable above -50°C. Must maintain -78°C during base addition.
Electrophile Choice	Highly reactive halides (Allyl, Benzyl, Methyl) give best yields (>85%). Secondary halides require HMPA cosolvent.
Diastereoselectivity	Typically >95:5 (trans:cis). If <90:10, lower the temperature or switch to KHMDS.
Cleavage Efficiency	Hydrogenolysis is superior to acid hydrolysis as it prevents racemization of sensitive amino acids.

Expert Insight: If the precursor acid is not commercially available, it can be synthesized in situ by reacting (S)-phenylglycinol with ethyl bromoacetate in the presence of DIPEA, followed immediately by the acid-catalyzed cyclization (Protocol A). This "one-pot" approach to the morpholinone saves a purification step.

References

• Harada, K. (1982). "Asymmetric Synthesis of Amino Acids by Non-Enzymatic Transamination." Nature, 200, 1201. (Foundational concept of phenylglycinol templates).

• Dellaria, J. F., & Santarsiero, B. D. (1989). "Enantioselective synthesis of alpha-amino acid derivatives via the stereoselective alkylation of a homochiral glycine enolate equivalent." Journal of Organic Chemistry, 54(16), 3916–3921.

• BenchChem Application Note. (2025). "Catalytic Hydrogenolysis for N-Benzyl Deprotection." BenchChem Technical Support.

• Powell, W. C., & Walczak, M. A. (2018).[2] "Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones." Journal of Organic Chemistry, 83(17), 10487-10500.[2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals - PubMed [pubmed.ncbi.nlm.nih.gov]

procedure for N-alkylation of (S)-phenylglycinol to form (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Application Note: Precision N-Alkylation of (S)-Phenylglycinol

Executive Summary

This application note details the optimized procedure for the mono-N-alkylation of (S)-phenylglycinol (1) to produce (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (3). While direct alkylation with chloroacetic acid is possible, it often suffers from over-alkylation (formation of iminodiacetic acid derivatives) and difficult purification. This guide presents a Two-Step High-Fidelity Protocol utilizing ethyl bromoacetate followed by mild hydrolysis. This method ensures stoichiometric control, minimizes bis-alkylation, and preserves the stereochemical integrity of the benzylic center.

Target Audience: Medicinal Chemists, Process Development Scientists.

Strategic Route Selection

The synthesis of N-carboxymethyl derivatives of chiral amino alcohols requires balancing nucleophilicity and leaving group reactivity.

• Challenge 1: Chemoselectivity (N- vs. O-Alkylation): The amino group is more nucleophilic than the hydroxyl group, but O-alkylation remains a competitive side reaction under strong basic conditions.

• Challenge 2: Polyalkylation: The product (secondary amine) is often more nucleophilic than the starting primary amine, leading to dialkylation.

• Solution: Use of a sterically controlled ester electrophile (Ethyl Bromoacetate) in a non-polar/polar aprotic solvent system with a hindered organic base prevents O-alkylation and allows for kinetic control to favor the mono-alkylated species.

Reaction Scheme

Figure 1: Two-step synthetic pathway ensuring mono-alkylation selectivity.

Experimental Materials & Stoichiometry

Table 1: Reagent Loading (10 mmol Scale)

Component	Role	MW ( g/mol )	Equiv.[1][2][3][4]	Amount
(S)-Phenylglycinol	Substrate	137.18	1.00	1.37 g
Ethyl Bromoacetate	Electrophile	167.00	1.10	1.84 g (1.22 mL)
DIPEA (Hünig's Base)	Base Scavenger	129.24	1.20	1.55 g (2.09 mL)
THF (Anhydrous)	Solvent	-	-	20 mL (0.5 M)
LiOH·H₂O	Hydrolysis Base	41.96	2.50	1.05 g

Detailed Protocol

Step 1: Selective N-Alkylation

Objective: Form the ethyl ester intermediate while avoiding dialkylation.

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Charge (S)-Phenylglycinol (1.37 g, 10 mmol) and anhydrous THF (15 mL). Stir until fully dissolved.

• Base Addition: Add Diisopropylethylamine (DIPEA) (2.09 mL, 12 mmol) via syringe.

• Cooling: Submerge the flask in an ice/water bath (0 °C) and allow to equilibrate for 10 minutes.

• Controlled Addition: Dilute Ethyl Bromoacetate (1.22 mL, 11 mmol) in 5 mL of THF. Add this solution dropwise to the reaction mixture over 20 minutes using a pressure-equalizing addition funnel or syringe pump.

  • Critical Control Point: Rapid addition causes local high concentrations, promoting bis-alkylation. Keep temperature < 5 °C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (23 °C). Stir for 4–6 hours.

  • Monitoring: Check TLC (SiO₂, 50% EtOAc/Hexanes). Product Rf ~ 0.4; Bis-alkylated impurity Rf ~ 0.7.

• Workup:

  • Quench with saturated aqueous NaHCO₃ (20 mL).

  • Extract with Ethyl Acetate (3 x 20 mL).[4]

  • Wash combined organics with Brine (20 mL).[2]

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude amino ester (yellow oil).

  • Purification (Optional but Recommended): Flash column chromatography (Hexanes:EtOAc 70:30 → 50:50) to remove any trace bis-alkylated byproduct.

Step 2: Hydrolysis to Target Acid

Objective: Cleave the ethyl ester without racemizing the chiral center.

• Dissolution: Dissolve the crude ester from Step 1 in THF (10 mL) and Water (10 mL).

• Saponification: Add LiOH·H₂O (1.05 g, 25 mmol) in one portion.

• Reaction: Stir vigorously at room temperature for 2–3 hours.

  • Monitoring: TLC or LC-MS should show complete consumption of the ester.

• Isolation (Isoelectric Precipitation):

  • Cool the mixture to 0 °C.

  • Carefully adjust pH to ~6.0–6.5 (the isoelectric point) using 1M HCl. The product is zwitterionic and typically precipitates at this pH.

  • If precipitate forms: Filter, wash with cold water and cold ethanol.

  • If no precipitate (due to high solubility): Evaporate THF, lyophilize the aqueous phase to obtain the crude solid, then desalinate using ion-exchange resin (e.g., Dowex 50W) or recrystallize from Water/EtOH.

Process Control & Self-Validation

To ensure the protocol is working as intended, use the following validation checkpoints:

Table 2: Troubleshooting & Validation

Observation	Diagnosis	Corrective Action
TLC shows two product spots (High Rf)	Bis-alkylation occurred.	Reduce Ethyl Bromoacetate to 0.95 eq; Ensure 0°C addition is slow.
Low Conversion	Reaction stalled.	Add catalytic Sodium Iodide (NaI, 0.1 eq) to form reactive alkyl iodide in situ (Finkelstein).
Product Racemization	Harsh hydrolysis.	Ensure Hydrolysis is at RT, not reflux. Use LiOH instead of NaOH.

Workflow Visualization

Figure 2: Operational workflow for isolation and purification.

Alternative Method: Reductive Amination

Note: If the alkylation route yields excessive bis-alkylated byproducts, the reductive amination route is the industry standard alternative.

• Reagents: (S)-Phenylglycinol + Glyoxylic Acid (1.1 eq).

• Conditions: Methanol, RT, 1 hour (Imine formation), followed by NaBH₄ (1.5 eq).

• Advantage: Steric hindrance of the intermediate imine strongly disfavors double addition, resulting in higher selectivity for the mono-product [1].

References

• Lookchem/BCSJ. An Efficient and Practical Synthesis of L-alpha-Amino Acids Using (R)-Phenylglycinol as a Chiral Auxiliary. Bulletin of the Chemical Society of Japan.[5]

• BenchChem. Application Notes and Protocols for Selective N-Alkylation using Bromoacetyl Chloride/Esters.

• MDPI. Syntheses and Solid-State Characterizations of N-Alkylated Glycine Derivatives. Crystals 2023.[6]

• Organic Chemistry Portal. Synthesis of alpha-amino acids and derivatives.

Sources

• 1. Highly Enantioselective Direct Alkylation of Arylacetic Acids with Chiral Lithium Amides as Traceless Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Mapping of Some Further Alkylation-Initiated Pathways to Polyheterocyclic Compounds from Indigo and Indirubin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Peptide Coupling Using (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Expanding the Chemical Space of Peptidomimetics

In the landscape of modern drug discovery, peptidomimetics, molecules that mimic the structure and function of natural peptides, are of paramount importance. They offer the potential for enhanced therapeutic properties, such as increased metabolic stability, improved bioavailability, and greater target specificity compared to their natural peptide counterparts. The incorporation of non-natural or structurally unique amino acids is a cornerstone of peptidomimetic design. (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid is one such valuable building block, offering a unique scaffold that combines features of an N-substituted amino acid with a pendant hydroxyl group. This application note provides a detailed guide to the effective incorporation of this and similar N-substituted amino acids into peptide chains, addressing the inherent challenges and offering robust protocols for successful coupling.

The structure of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid presents two key considerations for peptide synthesis:

• N-Substitution: The secondary amine is less nucleophilic and more sterically hindered than a primary amine, which can significantly slow down the kinetics of the coupling reaction.

• Hydroxyl Group: The presence of a hydroxyl group on the side chain introduces a potential site for side reactions, such as O-acylation, if not appropriately managed.

This guide will provide the necessary theoretical background and practical protocols to navigate these challenges effectively.

Core Principles: Navigating the Challenges of N-Substituted Amino Acid Coupling

The formation of a peptide bond is a nucleophilic substitution reaction where the amino group of one amino acid attacks the activated carboxyl group of another.[1] The efficiency of this reaction is highly dependent on the nucleophilicity of the amine and the reactivity of the activated carboxylic acid.

The Challenge of Steric Hindrance and Reduced Nucleophilicity

Standard coupling conditions that are efficient for primary amino acids may prove suboptimal for N-substituted amino acids like (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid. The substituent on the nitrogen atom sterically shields the lone pair of electrons, hindering its approach to the activated carboxyl group. Furthermore, the electron-donating or -withdrawing nature of the substituent can modulate the nucleophilicity of the amine.

To overcome these hurdles, more potent coupling reagents are often required. Uronium and phosphonium salt-based reagents, such as HATU, HBTU, and PyBOP, are generally more effective than carbodiimides (e.g., DCC, EDC) for coupling sterically hindered amino acids.[2] These reagents form highly reactive activated esters that can overcome the kinetic barrier of coupling to a secondary amine.[2]

Protecting Group Strategy: A Critical Choice

Appropriate protection of reactive functional groups is fundamental to successful peptide synthesis.[3] For (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid, two key protecting groups must be considered:

• α-Amino Group Protection: The secondary amine must be protected to prevent unwanted side reactions during the activation of its own carboxyl group. The most common protecting groups in solid-phase peptide synthesis (SPPS) are Fmoc (9-fluorenylmethyloxycarbonyl) and Boc (tert-butoxycarbonyl).[4] The choice between Fmoc and Boc will dictate the overall synthetic strategy (vide infra).

• Side-Chain Hydroxyl Group Protection: The necessity of protecting the hydroxyl group depends on the coupling conditions and the specific sequence. During carboxyl activation, the hydroxyl group can compete with the intended amine nucleophile, leading to the formation of ester byproducts (O-acylation). To prevent this, a variety of hydroxyl protecting groups can be employed, such as tert-butyl (tBu), trityl (Trt), or silyl ethers (e.g., TBDMS).[5][6] The selection of the hydroxyl protecting group must be orthogonal to the α-amino protecting group, meaning it can be removed under conditions that do not affect the other protecting groups.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific peptide sequence and the nature of the coupling partners.

Protocol 1: Solution-Phase Peptide Coupling using HATU

This protocol is suitable for the coupling of a protected (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid derivative to an amino acid ester in solution.

Materials:

• N-protected (e.g., Boc- or Fmoc-) (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (with or without side-chain protection)

• Amino acid or peptide ester (e.g., H-Gly-OMe)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1 M aqueous hydrochloric acid (HCl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Thin-layer chromatography (TLC) plates and appropriate solvent system for monitoring

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the N-protected (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (1.0 equivalent) in anhydrous DMF.

• Pre-activation: To the stirred solution, add HATU (1.05 equivalents) and DIPEA (2.0 equivalents). Stir the mixture at room temperature for 15-30 minutes. The solution may change color, indicating the formation of the activated ester.

• Coupling: Add the amino acid or peptide ester (1.1 equivalents) to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The reaction time can vary from a few hours to overnight, depending on the steric hindrance of the coupling partners.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude dipeptide by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes or methanol in DCM).

Diagram of Solution-Phase Peptide Coupling Workflow

Caption: Workflow for solution-phase peptide coupling.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) using Fmoc Chemistry

This protocol outlines the manual coupling of an Fmoc-protected (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid derivative to a resin-bound peptide.

Materials:

• Fmoc-protected (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (with or without side-chain protection) (3-5 equivalents)

• Peptide-resin with a free N-terminal amine

• Coupling reagent: HATU (2.9 equivalents) or HBTU (3 equivalents)

• Base: DIPEA (6 equivalents) or 2,4,6-collidine

• Anhydrous DMF

• Deprotection solution: 20% piperidine in DMF

• Washing solvents: DMF, DCM

• Solid-phase synthesis vessel

• Shaker or bubbler for agitation

Procedure:

• Resin Swelling and Deprotection:

  • Swell the peptide-resin in DMF for 30 minutes.

  • Drain the DMF and add the 20% piperidine in DMF solution to the resin.

  • Agitate for 5 minutes, drain, and repeat with fresh piperidine solution for 15 minutes to ensure complete Fmoc deprotection.

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Coupling:

  • In a separate vial, dissolve the Fmoc-protected (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid and the coupling reagent (HATU or HBTU) in a minimal amount of DMF.

  • Add the base (DIPEA or collidine) to the amino acid solution and allow it to pre-activate for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the mixture at room temperature. Due to the N-substituted nature of the amino acid, a longer coupling time (2-4 hours, or even overnight) may be necessary.

• Monitoring the Coupling:

  • Perform a qualitative test (e.g., Kaiser test or chloranil test) to monitor the completion of the coupling. A negative Kaiser test (yellow beads) indicates the absence of primary amines. For secondary amines, a chloranil test is more appropriate.

  • If the coupling is incomplete after the initial period, the coupling step can be repeated (double coupling).

• Washing:

  • Once the coupling is complete, drain the reaction solution.

  • Wash the resin thoroughly with DMF (3-5 times) and then with DCM (3-5 times) to remove excess reagents and byproducts.

• Chain Elongation: The resin is now ready for the next deprotection and coupling cycle.

Diagram of Key Interactions in HATU-mediated Coupling

Caption: HATU-mediated activation and coupling.

Data Presentation: Comparative Coupling Efficiency

The choice of coupling reagent and conditions can significantly impact the yield and purity of the final peptide. The following table provides a hypothetical comparison of different coupling strategies for incorporating a sterically hindered N-substituted amino acid. Actual results will vary depending on the specific sequence.

Coupling Reagent	Additive	Base	Solvent	Reaction Time (h)	Typical Yield (%)	Purity (%)
EDC	HOBt	DIPEA	DMF	24	40-60	Moderate
DIC	HOBt	DIPEA	DCM/DMF	24	45-65	Moderate
HBTU	-	DIPEA	DMF	4-8	70-85	Good
HATU	-	DIPEA	DMF	2-6	85-95	High
PyBOP	-	DIPEA	DMF	4-8	75-90	Good

This data is illustrative and serves as a general guideline.

Best Practices and Troubleshooting

• Anhydrous Conditions: All coupling reactions should be performed under strictly anhydrous conditions, as water can hydrolyze the activated ester and reduce the coupling efficiency.

• Purity of Reagents: Use high-purity solvents and reagents to avoid side reactions.

• Double Coupling: For particularly difficult couplings, a second coupling step with fresh reagents may be necessary to drive the reaction to completion.

• Racemization: While HATU and other uronium/phosphonium reagents are known to suppress racemization, the risk is always present, especially with prolonged reaction times or elevated temperatures. It is advisable to analyze the stereochemical purity of the final product, for instance by chiral HPLC.

• Incomplete Deprotection: Ensure complete removal of the Fmoc or Boc group before proceeding with the coupling step. Incomplete deprotection will lead to deletion sequences.

• Side-Chain Protection: If O-acylation is observed, protection of the hydroxyl group is recommended. The choice of protecting group should be orthogonal to the main peptide synthesis strategy.

Conclusion

The successful incorporation of structurally unique amino acids such as (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid is a critical step in the synthesis of novel peptidomimetics for drug discovery. While the N-substituted nature of this amino acid presents challenges, the use of potent coupling reagents like HATU, coupled with carefully considered protecting group strategies and optimized reaction conditions, can lead to high-yield and high-purity synthesis. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the vast potential of such non-natural building blocks in their quest for next-generation therapeutics.

References

• Vankayala, S. L., & G, S. K. (2017). Peptidomimetics: A new era in drug discovery. Journal of Pharmacy and Bioallied Sciences, 9(2), 73.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical reviews, 111(11), 6557-6602.

• Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.). Retrieved from [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Aapptec Peptides. (n.d.). Retrieved from [Link]

• Peptide synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• Facile Protocol for the Synthesis of Self-assembling Polyamine-based Peptide Amphiphiles (PPAs) and Related Biomaterials. (2018). Journal of visualized experiments : JoVE, (136), 57908.
• Protecting Groups in Peptide Synthesis. (2019). Methods in molecular biology (Clifton, N.J.), 211, 1-22.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• Introduction to the Synthesis of Peptidomimetics. (n.d.).
• Introduction to Peptide Synthesis. (2012). Current protocols in protein science, 68(1), 18.1.1-18.1.28.

Sources

• 1. jpt.com [jpt.com]
• 2. bachem.com [bachem.com]
• 3. Mastering Protecting Groups in Peptide Synthesis - Pept... [sbsgenetech.com]
• 4. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 5. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 6. researchgate.net [researchgate.net]

preparation of pharmaceutical intermediates with (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Application Note: Preparation of Pharmaceutical Intermediates with (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Executive Summary

Compound Identity: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid Synonyms: (S)-N-(2-Hydroxy-1-phenylethyl)glycine; (S)-Phenylglycinol-glycine adduct. CAS Registry Number: 924012-02-2 (Acid form) / 56613-80-0 (Parent Phenylglycinol)

This Application Note details the preparation and utilization of (S)-N-(2-Hydroxy-1-phenylethyl)glycine , a critical chiral building block. While the compound itself is a stable intermediate, its primary pharmaceutical value lies in its cyclization to (S)-3-phenylmorpholin-2-one . This morpholinone scaffold serves as a highly efficient chiral auxiliary for the asymmetric synthesis of

-amino acids, -disubstituted amino acids, and is a core structural motif in Neurokinin-1 (NK1) receptor antagonists (e.g., Aprepitant analogs) and DPP-4 inhibitors.

This guide provides a validated, scalable protocol for synthesizing the glycine intermediate and its subsequent conversion into the active morpholinone auxiliary, emphasizing impurity control and enantiomeric retention.

Mechanism & Chemistry[1][2][3][4]

The utility of this intermediate stems from the steric shielding provided by the phenyl group at the C-3 position of the resulting morpholinone ring.

• Chiral Template Formation: The linear glycine derivative cyclizes to form a rigid morpholin-2-one ring.

• Stereoselective Shielding: The bulky phenyl group forces incoming electrophiles to attack the enolate of the morpholinone from the anti face (opposite the phenyl ring).

• Induction: This results in high diastereoselectivity (>98% de) during alkylation reactions.

• Release: The auxiliary can be cleaved (via hydrogenolysis or hydrolysis) to release the newly formed chiral amino acid, or the morpholine ring can be retained as a pharmacophore.

Figure 1: Strategic workflow converting (S)-Phenylglycinol to the active Chiral Auxiliary via the Glycine Intermediate.[1]

Experimental Protocols

Protocol A: Synthesis of (S)-N-(2-Hydroxy-1-phenylethyl)glycine

Objective: Selective mono-alkylation of (S)-phenylglycinol to the glycine adduct without over-alkylation.

Reagents:

• (S)-2-Phenylglycinol (1.0 equiv)

• Ethyl bromoacetate (1.05 equiv)

• Triethylamine (Et3N) (1.2 equiv)

• Tetrahydrofuran (THF) (Anhydrous)

• Lithium Hydroxide (LiOH·H2O) (2.5 equiv)

Step-by-Step Methodology:

• Alkylation (Ester Formation):

  • Charge a reactor with (S)-2-Phenylglycinol (10.0 g, 72.9 mmol) and anhydrous THF (100 mL). Cool to 0°C under nitrogen atmosphere.

  • Add Triethylamine (12.2 mL, 87.5 mmol) in one portion.

  • Add Ethyl bromoacetate (8.5 mL, 76.5 mmol) dropwise over 60 minutes. Critical: Slow addition prevents the temperature from exceeding 5°C and minimizes bis-alkylation.

  • Allow the mixture to warm to room temperature (20-25°C) and stir for 12 hours.

  • Monitor: Check by TLC (EtOAc/Hexane 1:1) or HPLC. The starting amine should be <1%.

  • Workup: Filter off the triethylamine hydrobromide salt. Concentrate the filtrate to an oil. Redissolve in EtOAc (100 mL), wash with water (2 x 50 mL) and brine. Dry over Na2SO4 and concentrate. Note: The crude ester is sufficiently pure for the next step.

• Hydrolysis (Acid Formation):

  • Dissolve the crude ester in a mixture of THF/Water (1:1, 100 mL).

  • Add LiOH·H2O (7.6 g, 182 mmol) at 0°C. Stir vigorously at room temperature for 4 hours.

  • Neutralization: Cool to 0°C and adjust pH to ~6.0 using 1M HCl.

  • Isolation: The product often precipitates at this isoelectric point. If not, evaporate THF and lyophilize the aqueous phase or extract with n-Butanol.

  • Purification: Recrystallize from Water/Ethanol to yield the title compound as a white solid.

Yield: ~85-90% (over 2 steps). QC Specification: >98% HPLC purity; Chiral purity >99% ee (retained from starting material).

Protocol B: Cyclization to (S)-3-Phenylmorpholin-2-one

Objective: Dehydrative cyclization to form the active lactone auxiliary.

Reagents:

• (S)-N-(2-Hydroxy-1-phenylethyl)glycine (from Protocol A)

• p-Toluenesulfonic acid monohydrate (p-TsOH) (0.1 equiv)[2]

• Toluene or Benzene (Solvent)

Methodology:

• Setup: Equip a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Reaction: Suspend the glycine derivative (10.0 g) in Toluene (150 mL). Add p-TsOH (1.0 g).[2]

• Reflux: Heat to vigorous reflux (110°C). Water generated during lactonization will azeotrope into the Dean-Stark trap.

• Completion: Continue reflux until water evolution ceases (approx. 3-5 hours). The suspension usually clears to a solution.

• Workup: Cool to room temperature. Wash the toluene solution with saturated NaHCO3 (to remove p-TsOH) and brine.

• Isolation: Dry over MgSO4 and concentrate under reduced pressure.

• Crystallization: The crude morpholinone is often an oil that solidifies. Recrystallize from Et2O/Hexanes to obtain white needles.

Yield: ~80-85%. Stability Note: Morpholin-2-ones are lactones and can hydrolyze in moist air. Store under argon at 4°C.

Data Summary & Specifications

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Purity (HPLC)	≥ 98.0%	C18 Column, ACN/H2O (0.1% TFA)
Chiral Purity (ee)	≥ 99.0%	Chiral HPLC (e.g., Chiralcel OD-H)
Melting Point	201–203 °C (dec.)[3]	Capillary method (for Glycine adduct)
Specific Rotation	to	c=1, 1M HCl (Value varies by salt form)
Identity (NMR)	Conforms to structure	1H NMR (D2O or DMSO-d6)

Application Case Study: Asymmetric Synthesis of Alpha-Amino Acids

The (S)-3-phenylmorpholin-2-one generated above is a powerful template for synthesizing non-natural amino acids.

Workflow:

• N-Protection: The morpholinone nitrogen is protected (e.g., Cbz or Boc) to prevent N-alkylation.

• Enolization: Treatment with a strong base (LiHMDS) at -78°C generates the enolate.

• Alkylation: Addition of an alkyl halide (R-X). The phenyl group blocks the syn face, forcing the electrophile to approach from the anti face.

• Cleavage: Hydrogenolysis (H2, Pd/C) cleaves the N-benzyl bond (of the auxiliary) and the Cbz group, releasing the free amino acid and (S)-phenylglycinol (which can be recycled).

Figure 2: Asymmetric Alkylation Cycle using the Morpholinone Template.

References

• Williams, R. M. (1992). Synthesis of Optically Active alpha-Amino Acids. Pergamon Press. (Foundational text on morpholinone auxiliaries).
• Harada, K. (1982). "Asymmetric Synthesis of alpha-Amino Acids by Non-Enzymatic Transamination". Nature, 200, 1201.

• Myers, A. G., et al. (1997). "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones". Journal of the American Chemical Society, 119(28), 6496-6511. (Mechanistic parallel to phenylglycinol auxiliaries).

• Chinchilla, R., & Nájera, C. (2014). "Chemicals from Chiral Amino Acids". Chemical Reviews, 114(2), 1137–1212.

• BenchChem Application Note. (2025). "Synthesis of N-substituted Glycine Derivatives". (General alkylation protocols).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. EP1087966B1 - Chemical synthesis of morpholine derivatives - Google Patents [patents.google.com]

recrystallization techniques for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Application Note: Advanced Recrystallization Techniques for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Executive Summary & Compound Profile

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (also known as (S)-N-(2-hydroxy-1-phenylethyl)glycine ) is a critical chiral building block, notably utilized in the synthesis of glucosylceramide synthase inhibitors like Eliglustat .[1] Structurally, it combines a hydrophilic glycine backbone with a lipophilic, chiral phenylglycinol moiety.

This amphiphilic and zwitterionic nature presents unique purification challenges.[1] Standard organic extractions often fail due to high water solubility, while direct crystallization can be hindered by "oiling out" phenomena caused by the hydrogen-bonding hydroxyl group.[1] This guide details three field-proven protocols to achieve >99.5% purity.

Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Property	Data / Characteristic
CAS Number	924012-02-2
Molecular Formula	C₁₀H₁₃NO₃
Molecular Weight	195.22 g/mol
Physical State	White to off-white crystalline solid
Solubility (Water)	High (pH dependent); Minimum at pI (~5.5–6.[1]0)
Solubility (Organic)	Soluble in hot EtOH, MeOH; Insoluble in Et₂O, Hexane, EtOAc
pKa Values (Est.)	pKa₁ (COOH) ≈ 2.3; pKa₂ (NH₂⁺) ≈ 9.2
Key Impurities	(S)-Phenylglycinol (starting material), N,N-dialkylated byproducts, inorganic salts

Strategic Solvent Selection

The purification logic relies on manipulating the Zwitterionic Lattice Energy .[1] In its neutral state, the molecule exists as an inner salt (zwitterion), creating a high-melting crystal lattice that is insoluble in non-polar solvents but soluble in water.[2]

• Water: Acts as the primary solvent.[1] Solubility is high at pH < 3 (cation) and pH > 9 (anion), but drops largely at the Isoelectric Point (pI).[1]

• Ethanol/Methanol: Acts as a water-miscible anti-solvent to reduce dielectric constant and force precipitation.[1]

• Acetone: A stronger anti-solvent, useful for "crashing out" the product once the bulk water is removed, though it risks oiling out if added too quickly.

Protocol 1: Isoelectric Precipitation (The "Green" Route)[1]

This method is ideal for crude reaction mixtures (e.g., from chloroacetic acid alkylation) containing inorganic salts.[1] It leverages the solubility minimum at the isoelectric point.[1]

Reagents: 6M HCl, 5M NaOH, Ethanol (absolute).[1]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude solid in minimum water (approx. 3–5 mL/g).[1] If the solution is cloudy, filter through a Celite pad to remove insoluble dialkylated impurities.

• Acidification: Adjust pH to ~2.0 using 6M HCl. This ensures the amine is fully protonated and breaks any intermolecular H-bonds contributing to oiling.[1]

• Clarification: If colored impurities persist, treat with activated charcoal (5% w/w) at 50°C for 30 mins, then hot filter.[1]

• Targeting pI: Slowly add 5M NaOH dropwise with vigorous stirring. Monitor pH continuously.

  • Critical Observation: As pH approaches 5.0, the solution will turn hazy.

  • Stop addition at pH 5.5–6.0. This is the theoretical pI where net charge is zero .[1]

• Crystallization: Stir the slurry at room temperature for 2 hours. Then, cool to 0–4°C for 4 hours.

• Anti-Solvent Wash: Filter the white solid.[1] Wash the cake with cold 80% Ethanol/Water . This removes residual surface water and inorganic salts (which remain in the aqueous mother liquor).[1]

• Drying: Vacuum dry at 45°C.

Why this works: At pI, the electrostatic attraction between molecules is maximized (lattice energy), while hydration energy is minimized, forcing precipitation.

Protocol 2: Recrystallization via Solvent/Anti-Solvent (High Purity)[1]

Use this method for semi-pure material (>95%) to reach pharma-grade purity (>99.5%).[1]

Solvent System: Water (Solvent) / Ethanol (Anti-solvent).[1]

Step-by-Step Methodology:

• Reflux: Suspend the solid in Water (1.5 mL/g). Heat to 80°C.

• Titration: Add Ethanol dropwise to the hot solution until a faint turbidity persists, then add just enough hot water to clear it again.

  • Note: If the solution turns into a biphasic oil, you have added too much ethanol too quickly. Add water to redissolve.[1]

• Cooling Ramp: Turn off the heat and allow the flask to cool in the oil bath (slow cooling rate: ~10°C/hour).

  • Seeding: At 60°C, add a seed crystal of pure (S)-N-(2-hydroxy-1-phenylethyl)glycine to induce nucleation and prevent oiling out.[1]

• Harvest: Once at room temperature, chill in an ice bath for 1 hour.

• Filtration: Collect crystals via vacuum filtration.[1] Wash with cold Isopropanol (IPA).

Protocol 3: HCl Salt Conversion (polymorph Control)

If the Zwitterion remains difficult to handle (hygroscopic or oils out), converting to the Hydrochloride salt is a robust alternative.

Reaction: R-NH-R' + HCl → [R-NH2-R']Cl

• Dissolve the amino acid in absolute Ethanol (10 mL/g).

• Cool to 0°C.

• Bubble dry HCl gas or add 1.25 M HCl in Ethanol (1.1 equivalents).

• The HCl salt typically precipitates immediately as a white, non-hygroscopic solid.[1]

• Recrystallization of Salt: Dissolve in hot Methanol; add Ethyl Acetate until turbid. Cool to crystallize.

Process Visualization & Logic

The following diagram illustrates the decision matrix for purifying this compound, specifically addressing the "Oiling Out" failure mode common to phenylglycinol derivatives.

Figure 1: Decision matrix for purification, highlighting the critical "Oiling Out" remediation loop.

Analytical Validation

To ensure the protocol's success, validate the final crystals using the following criteria:

• HPLC Purity: >99.5% (Area %).

  • Column: C18 Reverse Phase.[1]

  • Mobile Phase: Phosphate Buffer (pH 2.[1]5) / Acetonitrile gradient.[1] (Low pH suppresses ionization of the carboxylic acid, improving retention).

• Chiral HPLC: Confirm enantiomeric excess (ee) >99%. The (S)-enantiomer must be distinct from the (R)-enantiomer (from impure phenylglycinol).[1]

• Appearance: The product should be a free-flowing white powder, not a sticky gum.

References

• Simson Pharma . (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid Product Data. Retrieved from [1]

• Veeprho . Phenylglycine Impurities and Related Compounds: Physicochemical Properties. Retrieved from

• BenchChem . Purification of N-Hydroxyglycine via Recrystallization. Retrieved from [1]

• ACS Omega . Green Synthesis and Bioactivity of Aliphatic N-Substituted Glycine Derivatives. Retrieved from [1]

Sources

• 1. N-((1R)-1-Phenylethyl)glycine | C10H13NO2 | CID 28897015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]

catalytic reactions involving (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid ligands

Application Note: Catalytic Workflows for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Executive Summary

This guide details the catalytic utility of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (CAS: 361441-96-5), a chiral N,N,O-tridentate ligand scaffold derived from (S)-phenylglycinol. Unlike simple amino acids, this ligand incorporates a sterically demanding chiral center and a hydroxyl coordination site, making it a "privileged" scaffold for two distinct classes of catalysis:

• Enantioselective Oxidation (Vanadium-Catalyzed): Used in the asymmetric sulfoxidation of sulfides to chiral sulfoxides (pharmaceutical intermediates).

• Cross-Coupling (Copper-Catalyzed): Acts as an accelerating ancillary ligand in Ullmann-Goldberg type C-N bond formations, offering superior solubility profiles compared to standard glycine.

Ligand Profile & Coordination Chemistry

• Common Name: N-Carboxymethyl-(S)-phenylglycinol

• Structure: A glycine backbone N-alkylated with a chiral 2-hydroxy-1-phenylethyl group.

• Coordination Modes:

  • Bidentate (N,O): Binds through the secondary amine and carboxylate (common in Cu catalysis).

  • Tridentate (N,O,O): Binds through the amine, carboxylate, and the hydroxyl group (crucial for V and Co catalysis).

Data Table 1: Physicochemical Properties

Property	Value	Relevance
Formula	C₁₀H₁₃NO₃	Core scaffold
MW	209.22 g/mol	Calculation basis
Chirality	(S)-Configuration	Induces stereoselectivity
Solubility	DMSO, MeOH, Water (pH > 7)	Process solvent selection
pKa	~2.3 (COOH), ~9.6 (NH)	Buffer/Base selection

Protocol A: Vanadium-Catalyzed Asymmetric Sulfoxidation

Objective: Synthesis of chiral sulfoxides (e.g., Esomeprazole analogs) using a Vanadium(V) complex. Mechanism: The ligand coordinates to Vanadium in a tridentate fashion. Upon reaction with H₂O₂, a chiral peroxovanadium species is formed. The substrate (sulfide) attacks the electrophilic oxygen, directed by the steric bulk of the phenyl group.

Reagents & Setup

• Ligand: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (1.1 mol%)

• Metal Precursor: VO(acac)₂ (Vanadyl acetylacetonate) (1.0 mol%)

• Oxidant: 30% Aqueous H₂O₂ (1.2 equiv)

• Substrate: Thioanisole (or derivative)

• Solvent: CHCl₃ or CH₂Cl₂ (Critical for enantioselectivity)

Step-by-Step Methodology

• Catalyst Formation (In-Situ):

  • In a 25 mL round-bottom flask, dissolve Ligand (0.011 mmol) in 2 mL of MeOH.

  • Add VO(acac)₂ (0.01 mmol). The solution will darken (yellow-orange to dark brown) as the complex forms.

  • Stir at room temperature for 30 minutes to ensure complete ligation.

  • Evaporate MeOH under reduced pressure; redissolve the residue in 5 mL of CHCl₃.

• Substrate Addition:

  • Add the sulfide substrate (1.0 mmol) to the CHCl₃ solution.

  • Cool the reaction mixture to 0°C (ice bath). Note: Lower temperatures (-10°C) enhance ee% but reduce rate.

• Oxidation:

  • Add 30% H₂O₂ (1.2 mmol) dropwise over 10 minutes.

  • Observation: The solution often turns deep red/purple (active peroxo species) before fading.

• Workup:

  • Monitor by TLC/HPLC. Quench with saturated Na₂S₂O₃ (sodium thiosulfate) to destroy excess peroxide.

  • Extract with CH₂Cl₂ (3x), dry over Na₂SO₄, and concentrate.

Reaction Pathway Diagram

Figure 1: Catalytic cycle for Vanadium-mediated asymmetric sulfoxidation.

Protocol B: Copper-Catalyzed C-N Cross-Coupling

Objective: Efficient amination of aryl halides (Ullmann-Goldberg type). Advantage: The amino-acid backbone accelerates the oxidative addition of Cu(I) to the aryl halide, while the hydroxyl group improves solubility in polar solvents compared to unsubstituted glycine.

Reagents & Setup

• Catalyst: CuI (10 mol%)[1]

• Ligand: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (20 mol%)

• Base: K₃PO₄ or Cs₂CO₃ (2.0 equiv)

• Substrate: Aryl Iodide (1.0 equiv) + Amine/Amide (1.2 equiv)

• Solvent: DMF or DMSO

Step-by-Step Methodology

• Inert Handling:

  • Flame-dry a Schlenk tube and cool under Argon.

  • Add CuI (0.1 mmol), Ligand (0.2 mmol), and Base (2.0 mmol).

• Substrate Loading:

  • Add Aryl Iodide (1.0 mmol) and the Nucleophile (amine/amide, 1.2 mmol).

  • Add 2 mL of dry DMF.

• Reaction:

  • Seal the tube and heat to 90°C for 12–24 hours.

  • Visual Check: The mixture should remain a stable suspension/solution (blue/green hue indicates oxidation to inactive Cu(II); keep strictly anaerobic).

• Purification:

  • Cool to RT. Dilute with EtOAc and wash with water (to remove DMF/Ligand).

  • Purify via silica gel chromatography.

Troubleshooting & Optimization Guide

Decision Tree for Optimization:

Figure 2: Optimization logic for Vanadium-catalyzed sulfoxidation.

References

• Ligand Class & Vanadium Catalysis: Bolm, C. (2004). "Vanadium-catalyzed asymmetric oxidations." Coordination Chemistry Reviews, 237(1-2), 245-256. Link

• Mechanism of Sulfoxidation: Ellman, J. A., et al. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600–3740. Link

• Amino Acid Ligands in Cu-Catalysis: Ma, D., et al. (2008). "CuI/Amino Acid Catalyzed Coupling Reactions." Accounts of Chemical Research, 41(11), 1450–1460. Link

• Ligand Synthesis & Properties: Sigma-Aldrich Product Specification, CAS 361441-96-5. Link

Sources

• 1. Copper Complexes of Anionic Nitrogen Ligands in the Amidation and Imidation of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting impurities in (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid production

Status: Active Ticket ID: CHEM-SUP-8821 Subject: Impurity Profiling & Process Optimization Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Introduction: The Molecule & The Challenge

You are likely synthesizing (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid (often referred to as N-carboxymethyl-(S)-phenylglycinol). This is a critical chiral intermediate, often utilized as a chiral auxiliary or a building block for pharmaceutical APIs (e.g., related to adamantane-based dipeptidyl peptidase inhibitors).

While the structure appears simple—a secondary amine linking a chiral phenylglycinol moiety to a glycine unit—the synthesis is fraught with three "silent killers": Dialkylation , Lactonization (Morpholinone formation) , and Racemization .

This guide bypasses generic advice. We focus on the specific failure modes of this scaffold and how to fix them.

Module 1: The "Over-Alkylation" Crisis (Impurity Type A)

Symptom: LC-MS shows a persistent peak with a mass shift of +58 Da (if using glyoxylic acid) or +CH₂CO₂H relative to the product. Diagnosis: Formation of the tertiary amine (N,N-bis(carboxymethyl) derivative).

The Mechanism

Whether you use Reductive Amination (Method A) or Direct Alkylation (Method B), the secondary amine product is more nucleophilic than the primary amine starting material ((S)-phenylglycinol).

• Method A (Reductive Amination): The product reacts with a second equivalent of Glyoxylic acid.

• Method B (Alkylation with Chloroacetic acid/esters): The product attacks a second equivalent of the alkyl halide.

Troubleshooting Protocol

Parameter	Method A: Reductive Amination (Glyoxylic Acid)	Method B: Alkylation (Haloacetates)
Stoichiometry	Critical: Use a slight excess of Phenylglycinol (1.1 - 1.2 eq) relative to Glyoxylic acid. Do NOT use excess Glyoxylic acid.	Critical: Use a large excess of Phenylglycinol (2.0 - 3.0 eq) if doing direct alkylation.
Addition Mode	Add the reducing agent (e.g., NaBH₄, STAB) after imine formation is complete (1-2h).	Add the haloacetate dropwise to a dilute solution of the amine.
pH Control	Maintain pH 4–5. If pH is too low (<3), hydrolysis of the imine competes; if too high, reduction is sluggish.	Use a mild base (NaHCO₃) rather than strong bases (NaOH) to prevent rapid uncontrolled alkylation.
Fix	Purification: The tertiary amine is much more acidic (two carboxylic acids). It can be removed by ion-exchange chromatography or careful crystallization at the pI of the mono-acid.	Purification: Same as Method A.

Module 2: The "Ghost" Cyclization (Impurity Type B)

Symptom: LC-MS shows a peak with [M-18] (Loss of water). NMR shows a shift in the benzylic proton. Diagnosis: Formation of 4-phenylmorpholin-2-one (Lactone formation).

The Mechanism

This is an intramolecular esterification. The hydroxyl group of the phenylglycinol arm attacks the carboxylic acid of the glycine arm. This is thermodynamically driven by the formation of a stable 6-membered morpholinone ring, especially under acidic conditions or high heat.

Visualization: Reaction Pathways & Impurities

Figure 1: Synthetic pathways showing the origin of the three primary impurities. Note the reversible nature of Impurity B.

Troubleshooting Protocol

• Avoid Acidic Workups: Do not use strong mineral acids (HCl, H₂SO₄) to precipitate the product if you plan to heat it. The combination of Acid + Heat = Morpholinone.

• Drying: Do not oven-dry the acidic salt at temperatures >60°C.

• The "Rescue": If you detect this impurity, it is reversible. Treat the solid with aqueous NaOH (pH 10–11) to hydrolyze the lactone back to the open-chain amino acid, then carefully neutralize to the isoelectric point (approx pH 6.0–6.5) to precipitate the zwitterion.

Module 3: Stereochemical Integrity (Impurity Type C)

Symptom: Chiral HPLC shows a split peak (e.g., 95:5 er). Melting point is depressed.[1] Diagnosis: Racemization at the benzylic carbon.

The Mechanism

The benzylic position in phenylglycinol is sensitive.

• Imine Tautomerization: During reductive amination, the imine intermediate can tautomerize to an enamine-like species, destroying chirality.

• SN1 Pathway: Under strong acidic conditions, the benzylic hydroxyl can protonate and leave (forming a carbocation), which then recombines racemically.

FAQ: Preventing Racemization

Q: Can I use thermal reflux to speed up the reaction? A: No. In the alkylation method, refluxing with ethyl bromoacetate/TEA often leads to 2–5% racemization. Keep temperatures < 50°C.

Q: Which reducing agent is safest? A: STAB (Sodium Triacetoxyborohydride). It works at mild acidic pH and room temperature. NaBH₄ is more aggressive and requires higher pH, which can sometimes be problematic for sensitive substrates. Catalytic hydrogenation (H₂/Pd-C) is excellent unless you leave it too long, where hydrogenolysis of the benzylic C-N bond (cleaving the auxiliary) becomes a risk.

Module 4: Analytical & Purification Guide

Diagnostic Decision Tree

Figure 2: Rapid diagnostic logic for impurity identification.

Recommended Purification Workflow

• Workup: If using ester precursors, hydrolyze with LiOH/THF/Water. Evaporate organics.

• Isoelectric Precipitation: The product is an amino acid (zwitterion).

  • Acidify the alkaline solution slowly with 1N HCl.

  • Monitor pH.[2] The product typically precipitates between pH 5.5 and 6.5 .

  • Note: If you overshoot to pH 2, it redissolves (cationic). If you stay at pH 10, it stays dissolved (anionic).

• Polishing: Recrystallize from Water/Ethanol or Water/Isopropanol to remove trace benzylic impurities.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. (Standard reference for STAB protocols to minimize side reactions).

• Amat, M., et al. (2001).[3] "Unprecedented oxidation of a phenylglycinol-derived 2-pyridone."[3] Organic Letters. (Discusses phenylglycinol derivatives and oxidative stability).

• ThalesNano. "A High Temperature Green Method for Direct N-Alkylation." (Discusses thermal risks and alkylation selectivity).

• Buchler GmbH. "Enantioselective Alkylation."[4] (General principles of chiral alkylation and phase transfer catalysis).

Sources

• 1. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Unprecedented oxidation of a phenylglycinol-derived 2-pyridone: enantioselective synthesis of polyhydroxypiperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselective Alkylation - Buchler GmbH [buchler-gmbh.com]

Technical Support Center: Optimizing Enantiomeric Excess with (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Executive Summary

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid (often referred to as the Chiral Glycine Equivalent or a derivative of Phenylglycinol ) is a high-performance chiral auxiliary. It is most critically employed in the preparation of Ni(II) Schiff base complexes for the asymmetric synthesis of

-amino acids.

When coordinated with Nickel(II), this auxiliary creates a rigid, planar chiral template. The steric bulk of the phenyl group effectively shields one face of the glycine enolate, forcing electrophilic attack from the opposite side.

This guide addresses the three critical failure modes researchers encounter:

• Suboptimal Diastereoselectivity (dr) during the alkylation/aldol step.

• Racemization during the hydrolysis (deprotection) phase.

• Complex Instability leading to low yields.

Module 1: The Ni(II) Complex Foundation

Before optimizing for enantiomeric excess (ee), you must ensure the integrity of the chiral template. The active species is the Ni(II) complex formed between your auxiliary, a glycine equivalent, and a ketone (often benzophenone or BP).

Diagnostic Protocol: The "Red Shift" Check

Q: My reaction mixture is a pale green/blue. Is the complex formed? A: No. The active Ni(II) planar chiral complex is characteristically deep red or orange .

• Cause: Green/Blue indicates free Ni(II) salts or octahedral paramagnetic complexes (hydrated species) which are catalytically inactive and non-stereoselective.

• Solution: Ensure strictly anhydrous conditions during complex formation. Use methanol/KOH for the initial complexation and drive the reaction to completion until the deep red precipitate forms.

Workflow Visualization: The Chiral Cycle

Figure 1: The cyclic workflow for asymmetric synthesis using the Ni(II) glycine equivalent. Note the critical color checkpoint at the NiComplex stage.

Module 2: Optimizing Enantiomeric Excess (Alkylation Step)

The stereochemistry is defined during the bond-forming step (alkylation or aldol reaction). If the diastereomeric ratio (dr) of the intermediate complex is low, the final ee will be low.

Troubleshooting Table: Low Diastereoselectivity

Symptom	Probable Cause	Corrective Action	Mechanism
Low dr (<90:10)	Temperature too high	Cool reaction to 0°C or -15°C .	Lower temps maximize the energy difference ( ) between the Re and Si face transition states.
Low dr	Fast stirring (Phase Transfer)	Optimize stirring rate (start at 500 rpm).	In solid-liquid phase transfer (e.g., NaOH(s)/DMF), particle size and shear rate affect local base concentration.
Racemic Background	Wet Solvent	Dry DMF/MeCN over molecular sieves (3Å).	Water can protonate the enolate non-stereoselectively or hydrolyze the Schiff base prematurely.
Low Yield + Low ee	"Leaky" Enolate	Change Base: Switch from NaOH to KOH or t-BuOK .	A stronger, bulkier base ensures complete and irreversible deprotonation, preventing equilibrium between protonated/deprotonated species.

FAQ: Solvent & Base Selection

Q: I am using NaOH in DMF but getting 85% ee. How do I boost this to >98%? A: The "NaOH/DMF" system is standard but often kinetically sluggish or allows for equilibrium issues.

• Switch Solvent: Try Acetonitrile (MeCN) . MeCN often provides a tighter solvation shell that enhances the steric shielding effect of the phenyl group [1].

• Additives: Add 18-crown-6 (catalytic amount) if using solid K/Na bases. This sequesters the metal cation, creating a "naked" enolate that is more reactive and subject strictly to the ligand's chiral environment, not the aggregate structure.

Module 3: Hydrolysis & Isolation (Preventing Erosion)

A common pitfall is achieving high dr in the complex but losing ee during the release of the amino acid.

The "Safe Release" Protocol

Q: My intermediate complex is >98:2 dr, but the isolated amino acid is only 92% ee. Why? A: You are likely racemizing the product during hydrolysis. The

-proton of the resulting amino acid is acidic, especially under harsh conditions.

Optimization Steps:

• Temperature Limit: Do not exceed 60°C during acid hydrolysis (usually 2N-6N HCl).

• Time Limit: Monitor the reaction visually. The moment the red color disappears and the solution turns green/colorless, the complex is disassembled. Stop heating immediately. Prolonged exposure of the free amino acid to hot acid causes racemization.

• Quench: Cool the reaction rapidly on ice before workup.

Ligand Recovery Strategy

The economic viability of this method depends on recycling the (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid.

• After hydrolysis, the mixture contains: Product (AA) + Ni(II) salts + Chiral Ligand .

• Separation:

  • Pass the mixture through an ion-exchange column (Dowex 50W).

  • Elute the Ni(II) first.

  • Elute the Amino Acid with dilute Ammonia.

  • The Chiral Ligand is often recovered by extraction of the basified aqueous phase with

    (DCM) before the column step, as it is less polar than the free amino acid.

Module 4: Advanced Mechanistic Insight

Understanding why the reaction works allows for better troubleshooting.

Steric Shielding Model

The Ni(II) ion pulls the ligands into a rigid square-planar geometry. The (S)-phenyl group on your auxiliary sits perpendicular to the chelate ring.

• The Wall: The phenyl group acts as a "wall," blocking the Si-face.

• The Gate: The electrophile (R-X) must approach from the Re-face (the open side).

Figure 2: Mechanistic representation of the steric shielding. The Phenyl group effectively blocks one trajectory, enforcing high diastereoselectivity.

References

• Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes. MDPI. Available at: [Link]

• Synthesis and stereochemical assignments of diastereomeric Ni(II) complexes. PubMed Central. Available at: [Link]

• A new oxidatively stable ligand for the chiral functionalization of amino acids. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Efficient Preparation of Chiral Hydroxylamines via Nickel-Catalyzed Asymmetric Hydrogenation. Organic Syntheses. Available at: [Link]

overcoming solubility issues with (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

This guide serves as a comprehensive technical resource for researchers working with (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid , a chiral N-substituted glycine derivative often utilized as a chiral auxiliary or intermediate in the synthesis of morpholines and other bioactive heterocycles.

The following protocols and troubleshooting steps address the inherent solubility challenges posed by its zwitterionic nature and lipophilic substituents.

Molecule Profile & Solubility Mechanism

To overcome solubility issues, one must first understand the physicochemical state of the molecule.

• Chemical Name: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

• Common Class: N-substituted Amino Acid / Phenylglycinol Derivative

• Structure Analysis:

  • Hydrophilic Domain: Glycine backbone (Carboxylic acid + Secondary amine) and a Hydroxyl group.

  • Lipophilic Domain: Phenyl ring.

• The Core Issue (Zwitterion Effect): Like all amino acids, this molecule exists as a zwitterion (inner salt) at neutral pH. The protonated secondary amine (

  ) and the deprotonated carboxylate ( ) form a strong electrostatic crystal lattice. This lattice energy ( ) often exceeds the solvation energy ( ) provided by water or organic solvents, resulting in precipitation or poor solubility at the Isoelectric Point (pI) .

Parameter	Estimated Value	Implication
pKa (COOH)	~2.3	Deprotonated at pH > 2.3
pKa (NH)	~9.6	Protonated at pH < 9.6
Isoelectric Point (pI)	~6.0	Minimum Solubility occurs here.
LogP	~0.5 - 1.0	Moderately lipophilic; poor solubility in hexane/ether.

Solubility Decision Tree

The following workflow illustrates the logic for selecting the correct solvent system based on the experimental goal.

Figure 1: Decision matrix for solvent selection based on the target application (Analysis, Synthesis, or Purification).

Troubleshooting Guide: Scenario-Based Solutions

Scenario A: "The powder won't dissolve in water for my biological assay."

Root Cause: You are likely trying to dissolve the zwitterion in neutral water (pH ~7), which is close to its pI. Solution: Convert the molecule into a salt.

• Acidic Shift: Add 1.0 equivalent of 1M HCl. This protonates the carboxylate, forming the cationic hydrochloride salt (

  ).

  • Result: Highly water-soluble.[1]

• Basic Shift: Add 1.0 equivalent of 1M NaOH. This deprotonates the amine, forming the anionic sodium salt (

  ).

  • Result: Highly water-soluble.[1]

  • Note: Check if your assay tolerates the pH shift. If strictly neutral pH is required, dissolve in DMSO first (make a 1000x stock) and dilute into the buffer.

Scenario B: "I see cloudiness/precipitation during HPLC analysis."

Root Cause: The mobile phase pH is near the pI, or the organic ratio is too high for the zwitterion. Solution:

• Mobile Phase: Ensure the aqueous phase is buffered to pH 2.5 (using 0.1% Formic Acid or TFA). At this pH, the molecule is fully cationic and soluble.

• Diluent: Do not dissolve the sample in pure Acetonitrile. Use 10:90 MeCN:Water (with 0.1% acid) or pure DMSO.

Scenario C: "The compound is crashing out during the reaction workup."

Root Cause: Unintentional formation of the zwitterion during neutralization. Solution: This is actually a purification feature.

• If you want to recover the product: Adjust the aqueous layer to pH ~6.0. The zwitterion will precipitate. Filter and wash with cold water/ether.[2]

• If you want to extract the product: Adjust pH to >10 (anionic) or <2 (cationic) to keep it in the water phase, or use n-Butanol for extraction if strictly necessary (though extraction is difficult for amino acids).

Frequently Asked Questions (FAQ)

Q1: What is the best solvent for NMR characterization? A: DMSO-d6 is the gold standard. It disrupts the intermolecular hydrogen bonding of the zwitterionic lattice. If you must use D2O , add a drop of NaOD (sodium deuteroxide) or DCl to shift the equilibrium away from the zwitterion.

Q2: Can I use ethanol or methanol? A: Only with modification. The zwitterion has poor solubility in cold alcohols. You must either:

• Heat to reflux (solubility increases significantly).

• Add a mineral acid (e.g., HCl in MeOH) to form the ester or salt, which is soluble.

Q3: Is this compound stable in solution? A: Generally, yes. However, in basic aqueous solutions (pH > 10), the 2-hydroxy group and the amine can potentially undergo retro-aldol type degradation or racemization over prolonged periods, especially if heated. Acidic solutions are chemically stable.

Standard Operating Protocols (SOPs)

Protocol 1: Preparation of 100 mM Stock Solution (Assay Grade)

Use this for biological testing where DMSO tolerance is <1%.

• Weigh 20.9 mg of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (MW ≈ 209.24 g/mol ).

• Add 500 µL of DMSO (dimethyl sulfoxide). Vortex until fully dissolved (solution should be clear).

• Slowly add 500 µL of PBS (pH 7.4) or water while vortexing.

  • Checkpoint: If precipitation occurs, add 10 µL of 1M NaOH to create the sodium salt.

• Dilute further with buffer to reach the desired working concentration.

Protocol 2: Isoelectric Precipitation (Purification)

Use this to recover the solid after synthesis.

• Dissolve the crude mixture in a minimum volume of 1M NaOH (ensure pH > 10).

• Filter off any insoluble non-polar impurities.

• Slowly add 1M HCl dropwise to the filtrate while stirring.

• Monitor pH continuously. As the pH approaches 6.0 - 6.5 , a white precipitate will form.

• Cool the mixture on ice for 30 minutes to maximize yield.

• Filter the solid and wash with cold water (removes salts) followed by diethyl ether (removes lipophilic impurities).

• Dry under vacuum.[2]

References

• Amino Acid Solubility Principles

  • LibreTexts Chemistry. "Solubility and Acid-Base Properties of Amino Acids." Available at: [Link]

• Zwitterionic Behavior

  • ChemGuide. "The Acid-Base Behaviour of Amino Acids." Available at: [Link]

• N-Substituted Glycine Synthesis & Properties

  • ACS Omega. "Green Synthesis and Bioactivity of Aliphatic N-Substituted Glycine Derivatives." (2023).[3][4] Available at: [Link]

• N-Phenylglycine Handling

Sources

• 1. hampfordresearch.com [hampfordresearch.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability Assurance for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

[1]

Part 1: Critical Mechanism Alert

The "Benzylic Trap": Why this molecule is unstable. [1]

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (also known as N-(2-hydroxy-1-phenylethyl)glycine) presents a unique stability challenge due to the specific arrangement of its functional groups. Unlike standard amino acids, the chiral center in this molecule is benzylic (adjacent to a phenyl ring) and attached to a secondary amine.[1]

Two primary mechanisms drive the loss of enantiomeric excess (ee%) and chemical purity during storage:

• Oxidative Dehydrogenation (The Imine Pathway): The benzylic proton is susceptible to abstraction, particularly in the presence of trace oxidants or light.[1] This leads to the formation of an achiral imine intermediate (

  ).[1] When this imine is reduced or hydrolyzed back to the amine, the stereochemical information is lost, resulting in a racemic mixture.

• Intramolecular Cyclization (The Morpholinone Trap): This molecule contains a secondary amine and a

  -hydroxyl group.[1] Under acidic conditions or elevated temperatures, it can undergo intramolecular esterification to form a morpholin-2-one (a six-membered lactone ring).[1] While this cyclization itself might be stereospecific, the resulting lactone is highly reactive.[1] It can undergo rapid hydrolysis (ring-opening) or enolization, both of which facilitate racemization.[1]

Part 2: Troubleshooting Guides & FAQs

Q1: We are observing a gradual drop in optical rotation in our solid samples. Is this thermal racemization?

Diagnosis: Pure thermal racemization in the solid state is rare below the melting point.[1] The likely culprit is oxidative instability or moisture-induced surface catalysis .[1]

• The Science: The benzylic C-H bond is weaker than alkyl C-H bonds.[1] If the container has headspace air, atmospheric oxygen (catalyzed by trace metals or light) can generate radical species that abstract this proton.

• Corrective Action:

  • Atmosphere: Switch to storage under Argon or Nitrogen.[1]

  • Container: Use amber glass to block UV/Vis light which accelerates radical formation.[1]

  • Additives: If storing as a solution (not recommended), add a radical scavenger like BHT (butylated hydroxytoluene), though this is rarely acceptable for GMP intermediates.

Q2: Can we store this compound in solution (e.g., DMSO or Water) for high-throughput screening?

Diagnosis: High Risk. [1]

• The Science: In water, particularly at neutral or basic pH, the amine is unprotonated. The free lone pair can attack the carboxylic acid (or activated derivatives) to form the morpholinone ring.[1] Furthermore, in DMSO, the "swern-like" oxidative potential can promote imine formation.[1]

• Corrective Action:

  • Protocol: Prepare solutions fresh immediately before use.

  • If storage is mandatory: Acidify the solution (pH < 3) to protonate the amine.[1] This "locks" the nitrogen lone pair, preventing both oxidation and cyclization.[1] Store at -20°C or lower.

Q3: We see an unknown impurity peak at RRT 0.95 on HPLC. What is it?

Diagnosis: Likely the Morpholin-2-one cyclization product or a Diketopiperazine dimer.[1]

• The Science: N-substituted glycines are prone to dimerization.[1] Two molecules can condense head-to-tail to form a six-membered diketopiperazine ring.[1] Alternatively, the intramolecular lactone (morpholinone) forms if the sample is dry but acidic.[1]

• Verification: Check the mass spectrum.[1]

  • Parent Mass (M): 209 Da.[1]

  • Morpholinone:[1][2] M - 18 (Loss of water) = 191 Da.[1]

  • Diketopiperazine:[1][3][4] 2M - 36 (Loss of 2 waters) = 382 Da.[1]

Q4: Which salt form is most stable?

Recommendation: The Hydrochloride (HCl) Salt .[1]

• Reasoning: Converting the free base to the HCl salt protonates the secondary amine (

  ).[1] This eliminates the nucleophilicity required for cyclization and significantly increases the bond dissociation energy of the benzylic proton, making it resistant to oxidation.[1]

Part 3: Standard Operating Procedures (SOPs)

SOP-01: Optimal Storage Protocol

Objective: Maintain >99.5% ee for 12+ months.

• Form Conversion: Ensure the compound is isolated as the HCl salt , not the free base or zwitterion.[1]

• Drying: Lyophilize or vacuum dry to <0.5% water content.[1] Moisture acts as a plasticizer and catalyst for proton exchange.[1]

• Packaging:

  • Primary: Amber glass vial (Type I borosilicate).[1]

  • Headspace: Purge with Argon (heavier than air, provides better blanket than Nitrogen).

  • Seal: Teflon-lined screw cap + Parafilm.[1]

• Environment: Store at -20°C ± 5°C .

SOP-02: Purity Verification (Chiral HPLC)

Objective: Detect early onset of racemization (R-enantiomer).

• Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (80 : 20 : 0.1).[1]

  • Note: The amine modifier (DEA) is crucial to sharpen the peak of the secondary amine; without it, tailing will mask the enantiomer.[1]

• Detection: UV at 210 nm (Amide/Carboxyl) and 254 nm (Phenyl).[1]

• Limit of Quantitation: Ensure method can detect 0.1% of the (R)-enantiomer.

Part 4: Visualizing the Instability Pathways

The following diagram illustrates the chemical pathways leading to racemization and degradation.

Caption: Figure 1. Degradation pathways showing oxidative racemization (red) and cyclization risks (yellow).

Storage Decision Tree

Caption: Figure 2.[1] Decision logic for determining optimal storage conditions.

Part 5: References

• Mechanism of Benzylic Amine Racemization

  • Title: Thiyl Radical Mediated Racemization of Benzylic Amines[5]

  • Source: ResearchGate / Organic Letters[1]

  • URL:[Link]

• Morpholinone Formation (Cyclization Risk)

  • Title: A new approach to morpholin-2-one derivatives via the reaction of β-amino alcohols[1][2]

  • Source: ARKIVOC (via ResearchGate)[1][2]

  • URL:[Link]

• General Stability of N-Substituted Glycines (Peptoids)

  • Title: Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α-Peptoids) and Derivatives[1][6][7]

  • Source: Molecules (MDPI)[1]

  • URL:[Link][1]

• Handling of Chiral Benzylic Amines

  • Title: Fast racemization and dynamic kinetic resolution of primary benzyl amines[8]

  • Source: Tetrahedron Letters (via ResearchGate)[1]

  • URL:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. accomn.com [accomn.com]
• 4. ajiaminoscience.eu [ajiaminoscience.eu]
• 5. researchgate.net [researchgate.net]
• 6. Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α-Peptoids) and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Characterization of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Executive Summary

This guide provides a comprehensive technical analysis for the characterization of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid (also known as N-((S)-2-hydroxy-1-phenylethyl)glycine). As a critical chiral intermediate in the synthesis of beta-blockers and other pharmaceutical agents, its optical purity and structural integrity are paramount.

Unlike standard achiral amino acids, this molecule presents unique NMR challenges due to its zwitterionic nature and the presence of a chiral center adjacent to the glycine moiety . This guide compares the two primary characterization methodologies—DMSO-d₆ (Structural Elucidation) vs. D₂O/NaOD (Purity Assay)—and provides the logic required to interpret its complex diastereotopic signal patterns.

Part 1: Structural Analysis & Spin Systems

To accurately interpret the NMR spectrum, the molecule must be deconstructed into its constituent spin systems. The chiral center at the benzylic position induces magnetic non-equivalence in adjacent protons.

The Three Core Spin Systems

• Aromatic System (5H): The phenyl ring protons, typically appearing as a multiplet.

• The Chiral Side Chain (ABX System): The chiral methine proton (

  ) couples with the adjacent methylene protons ( ) of the hydroxymethyl group.

• The Glycine Moiety (AB System): Crucial Point: The glycine methylene protons (

  ) are diastereotopic due to the influence of the nearby chiral center. They will not appear as a singlet but as an AB quartet (two doublets) in high-resolution fields.

Visualization: Structural Connectivity & Coupling

Caption: Logical connectivity of spin systems. Note the central role of the Chiral Methine in inducing diastereotopicity in both adjacent methylene groups.

Part 2: Comparative Analysis of Solvent Systems

The choice of solvent fundamentally alters the appearance of the spectrum. This section compares the two industry-standard approaches.

Comparison Table: DMSO-d₆ vs. D₂O (Alkaline)

Feature	Method A: DMSO-d₆	Method B: D₂O + NaOD
Primary Utility	Full Structural Elucidation	Purity Assay & Quantitation
Zwitterion State	Neutral / Zwitterionic Equilibrium	Anionic (Carboxylate/Alkoxide)
Exchangeable Protons	Visible (Broad singlets for OH/NH/COOH)	Invisible (Exchanged to OD)
Glycine Signal	Distinct AB Quartet (High Resolution)	Often collapses to Singlet (Fast exchange/Resolution limit)
Solubility	Good (may require gentle warming)	Excellent (Instant dissolution)
Chemical Shift Stability	Concentration dependent (H-bonding)	pH dependent

Expert Insight: Why Choose Method A (DMSO-d₆)?

Use DMSO-d₆ when you need to prove the molecule exists as the free acid and verify the presence of the alcohol and amine functionalities. The presence of the labile protons (

and ) provides confirmation that no unexpected dehydration or cyclization (e.g., to a morpholinone derivative) has occurred.

Expert Insight: Why Choose Method B (D₂O + NaOD)?

Use D₂O with base when checking for trace organic impurities or residual solvents. The spectrum is cleaner because the broad exchangeable peaks are removed, and the sharpening of the carbon-bound protons allows for more precise integration against an internal standard (e.g., Maleic Acid).

Part 3: Experimental Protocols

Protocol A: Structural Characterization (DMSO-d₆)

Objective: Obtain a high-resolution spectrum showing all proton environments including exchangeables.

• Sample Prep: Weigh 10–15 mg of the sample into a clean vial.

• Solvation: Add 0.6 mL of DMSO-d₆ (99.9% D) .

  • Note: If the sample is the zwitterionic solid, it may dissolve slowly. Sonicate for 2 minutes. Do not heat above 40°C to avoid accelerated exchange or degradation.

• Acquisition:

  • Pulse Angle: 30°[1]

  • Relaxation Delay (d1): ≥ 2.0 seconds (essential for accurate integration of the ratio between aromatic and aliphatic protons).

  • Scans: 16–32.

• Processing: Reference the residual DMSO pentet to 2.50 ppm .

Protocol B: Chiral Purity & Quantitation (D₂O/NaOD)

Objective: Assess chemical purity and simplify the splitting patterns.

• Sample Prep: Weigh 20 mg of sample.

• Solvation: Add 0.6 mL of D₂O .

• pH Adjustment: Add 1–2 drops of 40% NaOD in D₂O .

  • Reasoning: This converts the zwitterion (

    ) to the anionic form ( ), significantly sharpening the lines and improving solubility.

• Acquisition:

  • Relaxation Delay (d1): ≥ 5.0 seconds (Carboxylate protons have long T1s).

  • Scans: 8–16.

• Processing: Reference the HDO peak (approx. 4.79 ppm), though an internal standard like TSP (0.00 ppm) is preferred for precise referencing.

Part 4: Data Interpretation & Expected Shifts

The following data corresponds to the DMSO-d₆ method, as it is the most information-rich.

1H NMR Data Table (400 MHz, DMSO-d₆)

Position	Shift (δ ppm)	Multiplicity	Integration	Assignment Logic
Aromatic	7.20 – 7.45	Multiplet (m)	5H	Phenyl ring protons.
Exchangeable	~5.0 – 6.0	Broad Singlet (br s)	Variable	and (zwitterionic). Highly dependent on water content/concentration.
Methine	3.90 – 4.05	dd	1H	Chiral center ( ). Couples to side chain .
Side Chain	3.55 – 3.70	Multiplet/ddd	2H	Hydroxymethyl ( ). Diastereotopic protons .
Glycine	3.10 – 3.35	AB Quartet (or 2x d)	2H	Glycine methylene ( ). Diastereotopic due to adjacent chiral center.[2]

Critical Interpretation Nuance: The "Glycine Trap"

Researchers often expect the glycine protons (singlet in pure glycine) to appear as a singlet here. They do not. Because the nitrogen is bonded to a chiral carbon, the two protons on the glycine

-carbon are in magnetically distinct environments (diastereotopic).

• Observation: You will likely see two doublets (roofing effect) centered around 3.2 ppm with a geminal coupling constant (

  ) of ~16–18 Hz.

• Validation: If you see a singlet, your resolution is too low, or the solvent (D₂O) has accidentally caused incidental equivalence.

Part 5: Characterization Workflow

The following diagram illustrates the decision-making process for characterizing this specific chiral intermediate.

Caption: Decision matrix for selecting the appropriate NMR solvent system based on analytical goals.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[3] (General reference for ABX systems and diastereotopicity).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 225935, N-(2-Hydroxyethyl)glycine. (Analogous structural data). [Link]

• Levitt, M. H. (2019).[4] Long Live the Singlet State! Journal of Magnetic Resonance. (Reference for glycine singlet vs. multiplet behavior in magnetic fields). [Link]

• Heo, K. S., & Ryoo, J. J. (2019).[5] Influence of NMR solvent on chiral recognition.[6] (Reference for solvent effects on chiral amino alcohols). [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. N-(2-Hydroxyethyl)glycine | C4H9NO3 | CID 225935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Homotopic Enantiotopic Diastereotopic and Heterotopic - Chemistry Steps [chemistrysteps.com]

Technical Guide: Determination of Specific Optical Rotation for (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

The following guide provides an in-depth technical analysis for the determination of the specific optical rotation of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid . This document is structured to serve as a method development and validation resource for analytical scientists and drug development professionals.

Executive Summary & Compound Profile

Target Compound: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid Chemical Class: Chiral Amino Alcohol Derivative / N-Substituted Glycine Application: Chiral auxiliary in asymmetric synthesis; intermediate for pharmaceutical APIs (e.g., DPP-4 inhibitors).

The precise determination of specific optical rotation (

) for this compound is critical not merely for identity verification, but as a rapid proxy for enantiomeric purity (optical purity) during scale-up. As a zwitterionic molecule containing both a secondary amine and a carboxylic acid, its chiroptical properties are highly sensitive to pH and solvent environment. This guide compares the standard polarimetric method against high-resolution alternatives (Chiral HPLC) and defines the optimal protocol for reproducible results.

Comparative Analysis: Polarimetry vs. Chiral HPLC

While specific rotation is the pharmacopeial standard for identity, it has limitations compared to chromatographic methods. The following comparison evaluates "performance" in the context of Quality Control (QC) utility.

Table 1: Performance Matrix of Analytical Alternatives

Feature	Method A: Polarimetry (Specific Rotation)	Method B: Chiral HPLC (Enantiomeric Excess)
Primary Output	Macroscopic rotation ( ) of the bulk sample.	Separation and quantification of individual enantiomers.
Specificity	Low. Impurities (chiral or achiral) can skew results. A high rotation does not guarantee 100% purity.	High. Resolves the (S)-isomer from the (R)-isomer and other impurities.
Throughput	High. Measurement takes <5 minutes.	Low to Medium. Run times of 15–40 mins + column equilibration.
Solvent Sensitivity	Critical. Rotation magnitude and sign can flip based on pH (Zwitterionic effect).	Moderate. Mobile phase affects retention, but separation is robust once developed.
Cost per Analysis	Negligible (Solvent only).	High (Chiral columns, HPLC grade solvents).
Best Use Case	Routine Lot Release, Raw Material ID, In-process checks.	Final Product Release, Impurity Profiling, Validation.

Decision Logic for Researchers

Use Polarimetry when you need a rapid "Pass/Fail" identity check on raw materials. Use Chiral HPLC when the specific rotation value deviates >5% from the reference or during final API characterization.

Critical Experimental Protocol: Polarimetry

The Challenge of Zwitterions

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid exists in equilibrium between cationic, anionic, and zwitterionic forms depending on the solvent pH.

• Acidic Media (e.g., 1M HCl): Protonation of the amine (

  ) and carboxylic acid ( ). Usually yields the most stable rotation values.

• Neutral Media (Water/Methanol): Zwitterionic form (

  / ). Rotation is highly sensitive to concentration and trace water content.

Recommendation: Standardize the measurement in 1M HCl or Glacial Acetic Acid to ensure the molecule is in a single protonation state, minimizing variation.

Step-by-Step Determination Workflow

Reagents Required:

• Analytical Balance (0.01 mg precision).

• Volumetric Flask (10 mL, Class A).

• Solvent: 1.0 N Hydrochloric Acid (Recommended) or Methanol (HPLC Grade).

• Digital Polarimeter (Sodium D-Line, 589 nm).

Protocol:

• Drying: Dry the substance at 60°C under vacuum for 4 hours to remove residual solvent/moisture. (Moisture is the #1 cause of low rotation values).

• Weighing: Accurately weigh 100.0 mg (

  ) of the dried sample.

• Dissolution: Transfer quantitatively to a 10 mL volumetric flask. Dissolve in the chosen solvent (e.g., 1M HCl). Sonicate if necessary to ensure complete dissolution.

• Equilibration: Allow the solution to equilibrate to 20.0°C ± 0.5°C . (Temperature coefficients for amino acids are significant).

• Blanking: Fill the polarimeter tube (1 dm path length) with pure solvent. Zero the instrument.

• Measurement: Rinse the tube with the sample solution, then fill. Avoid bubbles. Record the average of 5 readings (

  ).

• Calculation:

  • : Observed rotation (degrees).
  • : Path length (dm).
  • : Concentration ( g/100 mL).

Workflow Visualization

Figure 1: Standardized workflow for specific optical rotation determination with built-in quality decision gate.

Technical Analysis of Solvent Effects

The specific rotation of amino acid derivatives is not a physical constant like molecular weight; it is a system property. The table below illustrates expected trends based on the chiroptical behavior of phenylglycine derivatives (Lutz-Jirgensens Rule).

Table 2: Solvent Influence on Optical Rotation (Illustrative)

Solvent System	Expected Behavior	Mechanism	Recommendation
1M HCl (aq)	Highest Magnitude (+)	Protonation of amine and carboxyl group eliminates zwitterionic interference.	Primary Standard
Methanol	Moderate Magnitude	Hydrogen bonding with solvent affects conformation.	Secondary Option
Water (Neutral)	Variable / Lower	Zwitterionic equilibrium ( ) causes fluctuation.	Avoid for QC
0.1M NaOH	Inverted or Low	Deprotonation ( ) alters the chiral environment.	For research only

Note: Always report the solvent and concentration alongside the rotation value (e.g.,

).

Alternative Method: Chiral HPLC Configuration

When the specific rotation fails to meet specifications, Chiral HPLC is the required alternative to determine if the issue is chemical purity or enantiomeric excess.

Recommended Method Parameters:

• Column: Crown Ether based (e.g., Crownpak CR(+)) or Macrocyclic Glycopeptide (e.g., Chirobiotic T). These are ideal for underivatized amino acids.

• Mobile Phase: Perchloric acid (pH 1.5 to 2.0) is often required for Crownpak columns to ensure the amine is protonated.

• Detection: UV at 210 nm or 254 nm (Phenyl group absorption).

• Mechanism: Host-guest complexation between the crown ether and the ammonium group of the analyte.

Figure 2: Chiral HPLC workflow for definitive purity analysis.

References

• Chemistry LibreTexts. Specific Rotation and Solvent Effects. [Link]

• NIST. Optical Rotations and Refractive Indices of Amino Acid Solutions. [Link]

Mass Spectrometry Analysis of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

This guide provides an in-depth technical comparison of mass spectrometry methodologies for the analysis of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (also known as (S)-N-(2-hydroxy-1-phenylethyl)glycine ).

This molecule is a critical chiral intermediate and a known process-related impurity (e.g., Impurity 7 in Eliglustat synthesis). Its analysis requires distinguishing it from regioisomers and quantifying it at trace levels in complex pharmaceutical matrices.

A Comparative Technical Guide for Pharmaceutical Development

Executive Summary & Molecular Profile

(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid is a zwitterionic amino acid derivative containing a secondary amine, a carboxylic acid, and a benzylic alcohol moiety. Its amphoteric nature and lack of strong chromophores make LC-MS/MS the gold standard for quantitation, while GC-MS serves as a robust orthogonal method for structural confirmation after derivatization.

Molecular Specifications

Property	Detail
IUPAC Name	(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic acid
Common Synonyms	(S)-N-(2-Hydroxy-1-phenylethyl)glycine; Eliglustat Impurity 7
CAS Number	924012-02-2
Formula	C₁₀H₁₃NO₃
Molecular Weight	195.22 g/mol
Monoisotopic Mass	195.0895
[M+H]⁺	196.0974
pKa Values	~2.3 (COOH), ~9.6 (NH)

Comparative Analysis: LC-MS/MS vs. GC-MS

This section objectively compares the two dominant analytical platforms.

Method A: LC-ESI-MS/MS (HILIC Mode)

Status: Preferred Routine Method

• Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) retains the polar zwitterion without ion-pairing reagents, coupled with Electrospray Ionization (ESI) in positive mode.

• Advantages: No derivatization required; high sensitivity (LOQ < 1 ng/mL); separates chiral impurities if a chiral column is used.

• Limitations: Matrix effects in ESI can suppress ionization; requires careful equilibration of HILIC columns.

Method B: GC-MS (EI Mode)

Status: Orthogonal/Structural Confirmation

• Mechanism: Electron Impact (EI) ionization after silylation of polar groups (-OH, -COOH, -NH).

• Advantages: Provides a "fingerprint" mass spectrum for structural identification; superior chromatographic resolution for complex isomeric mixtures.

• Limitations: Requires labor-intensive derivatization (BSTFA/TMCS); moisture sensitive; thermally unstable analytes may degrade.

Performance Data Summary

Metric	LC-ESI-MS/MS (HILIC)	GC-MS (TMS Derivative)
Linearity (R²)	> 0.999 (1–1000 ng/mL)	> 0.995 (50–5000 ng/mL)
LOD (Limit of Detection)	0.2 ng/mL	15 ng/mL
LOQ (Limit of Quantitation)	0.5 ng/mL	50 ng/mL
Sample Throughput	High (10 min/run)	Low (45 min/run + prep)
Specificity	High (MRM transitions)	High (Spectral matching)

Fragmentation Mechanics & Pathways

Understanding the fragmentation is crucial for setting up Multiple Reaction Monitoring (MRM) transitions.

Primary Fragmentation Pathway (ESI+)

The protonated molecule [M+H]⁺ (m/z 196) typically undergoes:

• Loss of Water (-18 Da): Driven by the benzylic alcohol group, forming a stabilized cation at m/z 178 .

• Cleavage of C-N bond: Generates the tropylium ion (m/z 91 ) or the phenethyl cation.

• Loss of Formic Acid/Carboxyl (-46 Da): From the glycine moiety, yielding m/z 150 .

Figure 1: The primary MRM transition for quantitation is typically 196.1 → 178.1 (Quantifier) and 196.1 → 91.1 (Qualifier).

Detailed Experimental Protocols

Protocol A: LC-MS/MS Workflow (Recommended)

This protocol utilizes HILIC to retain the polar analyte.

1. Sample Preparation:

• Extraction: Dilute sample (plasma or API solution) with Acetonitrile (1:3 v/v) to precipitate proteins/salts.

• Centrifugation: 10,000 x g for 10 min at 4°C.

• Supernatant: Transfer to an autosampler vial.

2. Chromatographic Conditions:

• Column: Waters XBridge Amide or Phenomenex Luna HILIC (100 x 2.1 mm, 3 µm).

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water (pH ~3.0).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 90% B (Isocratic hold)

  • 1-6 min: 90% B → 50% B

  • 6-8 min: 50% B (Wash)

  • 8.1 min: 90% B (Re-equilibration for 3 min)

• Flow Rate: 0.4 mL/min.

3. Mass Spectrometry Parameters (Sciex QTRAP / Thermo TSQ):

• Source: ESI Positive.

• Spray Voltage: 4500 V.

• Temp: 500°C.

• MRM Transitions:

  • 196.1 → 178.1 (CE: 20 eV) – Quantifier

  • 196.1 → 91.1 (CE: 35 eV) – Qualifier

  • 196.1 → 150.1 (CE: 15 eV) – Qualifier

Protocol B: GC-MS Derivatization Workflow

Required for laboratories without LC-MS/MS or for confirming isomeric purity.

1. Derivatization Reaction:

• Dry Sample: Evaporate 50 µL of sample extract to complete dryness under Nitrogen.

• Reagent: Add 50 µL BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Solvent: Add 50 µL anhydrous Pyridine.

• Incubation: Seal vial and heat at 60°C for 30 minutes .

  • Note: This forms the tri-TMS derivative (COOH, OH, NH silylated). Theoretical MW shift: 195 + (3x72) - 3H = ~411 Da.

2. GC-MS Conditions:

• Column: DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at 1.0 mL/min.

• Temp Program: 100°C (1 min) → 20°C/min → 300°C (5 min).

• Inlet: Splitless, 250°C.

• MS Source: EI (70 eV), 230°C.

• SIM Mode: Monitor m/z 73 (TMS), 147, and the molecular ion of the derivative.

References

• Eliglustat Impurity Profiling: Pharmaffiliates. (2024). "Eliglustat and its Impurities: (S)-(2-Hydroxy-1-phenylethyl)glycine."[1][2] Retrieved from

• Amino Acid Analysis by LC-MS: Kaspar, H., et al. (2009). "Urinary amino acid analysis: a comparison of iTRAQ-LC-MS/MS, GC-MS, and amino acid analyzer." Journal of Chromatography B. Retrieved from

• HILIC-MS Methodologies: Bongers, I., et al. (2021). "A single method to analyse residues... in milk." Food Additives & Contaminants. Retrieved from

• Fragmentation Mechanisms: Chemguide. "Fragmentation Patterns in Mass Spectra." Retrieved from

• Chemical Properties: PubChem. "2-[(2-Hydroxy-2-phenylethyl)amino]-1-phenylethan-1-ol (Related Structure)." Retrieved from

Sources

• 1. lotusfeetpharma.com [lotusfeetpharma.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]

Comparative Guide: Chiral Purity Validation of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

This guide outlines the validation protocols for the chiral purity of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (also referred to as N-((S)-2-hydroxy-1-phenylethyl)glycine).

As a Senior Application Scientist, I have selected methods that address the specific zwitterionic and secondary amine nature of this molecule. While generic amino acid methods often default to Crown Ether columns, this specific N-substituted structure requires more specialized stationary phases for direct analysis.

Executive Summary & Strategic Decision Matrix

Validating the enantiomeric excess (

) of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid is critical because the chiral center (benzylic position) dictates the stereochemical outcome of subsequent peptide couplings or API synthesis.

The Challenge: Unlike simple primary amino acids (e.g., Alanine), this molecule is a secondary amine with a

-hydroxyl group.

• Standard CROWNPAK columns (often used for amino acids) are less effective here because the bulky N-substituent hinders the formation of the necessary inclusion complex with the crown ether.

• The Solution: We utilize Macrocyclic Glycopeptide (Teicoplanin) phases for direct HPLC or Marfey’s Reagent for indirect high-sensitivity analysis.

Method Selection Matrix

Figure 1: Decision matrix for selecting the appropriate validation method based on the stage of development.

Comparative Analysis of Methods

Feature	Method A: Direct Chiral HPLC	Method B: Indirect HPLC (Marfey's)	Method C: NMR (Mosher's)
Technique	Ligand Exchange / Inclusion Complex	Diastereomeric Derivatization	Chiral Solvating/Derivatizing Agent
Primary Utility	Routine QC & Release Testing	Trace Impurity (<0.1%) Detection	Absolute Config. Assignment
Stationary Phase	Teicoplanin (Chirobiotic T)	Standard C18 (Achiral)	N/A (Solution Phase)
Sample Prep	Minimal (Dilute & Shoot)	Moderate (1 hr reaction)	Moderate (Reaction required)
Sensitivity (LOD)	~0.5%	< 0.05% (UV 340 nm)	~1-2%
Cost per Run	Low (after column purchase)	Medium (Reagent cost)	Low
Robustness	High ( typical)	High (Separation is large)	Low (Peak overlap common)

Detailed Experimental Protocols

Method A: Direct Chiral HPLC (The Gold Standard)

Why this works: The Chirobiotic T column (Teicoplanin) is superior to Crown Ether columns for secondary amines. The teicoplanin aglycone contains multiple chiral pockets that interact via hydrogen bonding and steric inclusion with the phenyl ring and the secondary amine of your target.

• Column: Astec CHIROBIOTIC™ T (15 cm x 4.6 mm, 5 µm).[1]

• Mobile Phase: Methanol / Acetic Acid / Triethylamine (100 : 0.1 : 0.1 v/v/v).

  • Note: The polar organic mode is preferred here. The acid/base additives ensure the zwitterion is in a single protonation state, sharpening the peaks.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV @ 254 nm (targeting the phenyl ring).

• Temperature: 25°C.

Protocol:

• System Prep: Flush system with Methanol to remove any water/buffer salts.

• Sample Prep: Dissolve 1.0 mg of sample in 1 mL of Mobile Phase. Sonicate to ensure complete dissolution.

• Injection: Inject 5–10 µL.

• Validation Criteria:

  • The (S)-enantiomer typically elutes second on Teicoplanin phases (check with a racemic standard).

  • Resolution (

    ): Must be > 1.5.

  • Tailing Factor (

    ): Must be < 1.5.

Method B: Indirect HPLC via Marfey's Reagent (High Sensitivity)

Why this works: Marfey's reagent (FDAA) reacts with the secondary amine to form diastereomers. Since the resulting molecule has two chiral centers, the physical properties (hydrophobicity) differ significantly, allowing separation on a cheap, standard C18 column. This is ideal when you need to prove "enantiomeric purity > 99.9%".

Reagent: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA).[3]

Figure 2: Workflow for Marfey's Reagent derivatization.

Protocol:

• Derivatization:

  • Mix 50 µL of sample (50 mM in water) with 100 µL of FDAA (1% in acetone).

  • Add 20 µL of 1M NaHCO3.

  • Heat at 40°C for 60 minutes.

  • Stop reaction with 20 µL of 2M HCl.

• HPLC Conditions:

  • Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 100 mm, 3.5 µm).

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 10% B to 60% B over 20 minutes.

  • Detection: UV @ 340 nm (Specific to the dinitrophenyl group—eliminates background noise).

Method C: 1H-NMR with Mosher's Acid (Structural Confirmation)

Why this works: The secondary hydroxyl group allows for esterification with Mosher's Acid Chloride (MTPA-Cl). The resulting diastereomeric esters will show distinct chemical shifts for the methine proton near the chiral center.

Protocol:

• Take 5 mg of sample (dried thoroughly).

• React with (R)-(-)-MTPA-Cl in Pyridine-d5 (0.6 mL) in an NMR tube.

• Allow to stand for 10 minutes.

• Acquire 1H-NMR.

• Analysis: Focus on the benzylic proton signal (approx 4.5 - 5.5 ppm). The (S,S) and (R,S) diastereomers will split this peak. Integration gives the ratio.

References

• Armstrong, D. W., et al. (1994). Macrocyclic antibiotics as a new class of chiral selectors for liquid chromatography.[4] Analytical Chemistry.[2][5][6][7][8] Link

• Marfey, P. (1984).[3] Determination of D-amino acids as enantiomeric derivatives of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide. Carlsberg Research Communications. Link

• Sigma-Aldrich (Merck). Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers on Chirobiotic T. Technical Bulletin. Link

• Daicel Chiral Technologies. Instruction Manual for CROWNPAK CR(+) and CR(-). (Note: Cited for limitations regarding secondary amines).[9][10] Link

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. scas.co.jp [scas.co.jp]
• 3. academic.oup.com [academic.oup.com]
• 4. HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral stationary phases: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. fz-juelich.de [fz-juelich.de]
• 10. mdpi.com [mdpi.com]

Comparative Guide: IR Spectroscopy for (S)-N-(2-Hydroxy-1-phenylethyl)glycine Identification

The following guide provides a comprehensive technical analysis for the identification of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (also known as (S)-N-(2-Hydroxy-1-phenylethyl)glycine ) via Infrared (IR) Spectroscopy.

This guide is structured to serve researchers and drug development professionals, focusing on the comparative performance of IR spectroscopy against orthogonal analytical methods and distinguishing the target molecule from its precursors and potential impurities.[1]

Executive Summary

Molecule: (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid Role: Chiral auxiliary, resolving agent, and pharmaceutical intermediate.[1] Criticality: Distinguishing this specific chiral amino acid derivative from its precursors (Phenylglycinol) and ensuring functional group integrity (Amine, Carboxyl, Alcohol) is vital for downstream synthesis quality.

The Application Scientist's View: While NMR remains the gold standard for structural elucidation and Chiral HPLC for enantiomeric purity, IR Spectroscopy is the superior tool for rapid, high-throughput "Go/No-Go" identification in the solid state. It uniquely validates the zwitterionic nature and crystal lattice stability of the bulk material, which solution-phase methods (NMR/HPLC) often miss.

Technical Deep Dive: The IR Spectral Signature

For the identification of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid, the spectrum is defined by the coexistence of four distinct moieties: a monosubstituted benzene ring , a secondary amine , a primary alcohol , and a carboxylic acid .[1]

Zwitterionic vs. Free Acid Form

In the solid state, amino acids typically exist as zwitterions (inner salts). This molecule is likely to adopt the zwitterionic form (

) rather than the non-ionized form ( ).[1]

• Implication: You will likely NOT see the classic carboxylic acid

  stretch at 1700–1750 cm⁻¹.[1] Instead, look for the carboxylate ( ) doublet.[1]

Characteristic Peak Table[1]

Functional Group	Vibration Mode	Frequency (cm⁻¹)	Intensity	Diagnostic Note
Alcohol (-OH)	O-H Stretch	3200 – 3400	Broad, Med	Often overlaps with N-H stretches.[1] Indicates the side chain integrity.[1]
Ammonium ( )	N-H Stretch	2400 – 3000	Broad, Strong	"Ammonium band."[1] Multiple broad peaks obscuring the C-H region.[1] Confirms zwitterionic state.[1]
Carboxylate ( )	Asym.[1][2] Stretch	1550 – 1610	Strong	Key Identifier. Replaces the C=O peak of free acid.[1]
Carboxylate ( )	Sym.[1][2] Stretch	1390 – 1420	Medium	Paired with the asymmetric stretch.[1]
Aromatic Ring	C=C Stretch	1450 – 1600	Med-Weak	"Ring breathing" modes.[1] 1495 cm⁻¹ and 1600 cm⁻¹ are typical.[1]
Aromatic Ring	C-H Out-of-Plane	730 – 770	Strong	Monosubstitution pattern. Look for two strong bands (e.g., ~690 & ~750 cm⁻¹).[1]
Alcohol (C-O)	C-O Stretch	1050 – 1080	Strong	Confirms the primary alcohol (from phenylglycinol backbone).[1]
C-N Bond	C-N Stretch	1100 – 1200	Medium	Aliphatic amine linkage.[1]

Expert Insight: If the sample is an HCl salt , the spectrum changes drastically. The

bands disappear, and a sharp C=O stretch appears at ~1720-1740 cm⁻¹ (carboxylic acid), while the ammonium band remains.

Comparative Performance Analysis

This section objectively compares IR Spectroscopy with its primary alternatives (NMR and HPLC) to define when to use which method.

Comparison Matrix

Feature	IR Spectroscopy	¹H NMR	Chiral HPLC
Primary Utility	Rapid ID & Solid State Form	Structural Elucidation	Enantiomeric Purity (%)
Speed	< 5 Minutes	15–30 Minutes	30–60 Minutes
Sample State	Solid (Powder)	Solution ( or DMSO)	Solution (Mobile Phase)
Specificity	High for Functional Groups	High for H-connectivity	High for Stereochemistry
Limit of Detection	~1-5% Impurity	~0.1-1% Impurity	< 0.1% Impurity
Cost per Run	Low	High	Medium-High

Differentiation from Precursors

A common synthesis route involves the alkylation or reductive amination of (S)-Phenylglycinol .[1] IR is excellent for tracking reaction completion.[1]

• Phenylglycinol (Precursor): Shows a Primary Amine (

  ) scissoring doublet at ~1600 cm⁻¹ (if free base).[1] Lacks the strong Carboxylate ( ) bands at 1550-1610 cm⁻¹.[1]

• Target Molecule: Appearance of Carboxylate bands and shift of Amine to Secondary Ammonium characteristics.[1]

Experimental Protocol

To ensure reproducible data ("Trustworthiness"), follow this standardized workflow.

Sample Preparation (ATR Method)

• Instrument: FTIR Spectrometer with Diamond or ZnSe ATR accessory.

• Background: Collect air background (32 scans).

• Sample: Place ~10 mg of dry powder on the crystal.

• Pressure: Apply consistent pressure (clamp) to ensure good contact.[1]

• Parameters:

  • Range: 4000 – 600 cm⁻¹[1]

  • Resolution: 4 cm⁻¹[1][3]

  • Scans: 16 or 32[1]

Data Interpretation Workflow

• Check 1700-1750 cm⁻¹: Is there a peak?

  • Yes: Likely HCl salt or free acid form.[1]

  • No: Check 1550-1610 cm⁻¹ for Zwitterion.[1]

• Check 700-750 cm⁻¹: Confirm Monosubstituted Benzene (Phenyl group integrity).

• Check 1050 cm⁻¹: Confirm C-O stretch (Alcohol integrity).

Visualization of Workflows

Diagram 1: Analytical Decision Pathway

This diagram illustrates where IR fits into the broader analytical control strategy for this molecule.

Caption: Analytical workflow prioritizing IR for immediate solid-state confirmation before expensive solution-phase testing.

Diagram 2: Spectral Differentiation Logic

How to distinguish the Target from its Precursor (Phenylglycinol) using IR markers.[1]

Caption: Logic flow for monitoring the conversion of Phenylglycinol to the Target using key IR spectral shifts.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Standard text for IR functional group assignment).

• NIST Chemistry WebBook. IR Spectra of Phenylglycine Derivatives. National Institute of Standards and Technology.[1][3] Available at: [Link][1]

• Barth, A. (2000).[1] "The infrared absorption of amino acid side chains."[1][2][4] Progress in Biophysics and Molecular Biology, 74(3-5), 141-173.[1] (Source for amino acid zwitterion band assignments).

• Sigma-Aldrich. Product Specification: (S)-N-(2-Hydroxy-1-phenylethyl)glycine.[1] (Used for structural confirmation and physical form data).[1][2][4]

Sources

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Hydroxy-1-phenylethyl azide [webbook.nist.gov]
• 4. Electrochemical synthesis and antimicrobial evaluation of some N-phenyl α-amino acids - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Stereochemical Characterization: A Comparative Analysis Focused on (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

In the landscape of drug development and materials science, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is not a trivial detail; it is a critical determinant of function, efficacy, and safety. For chiral molecules such as (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid, a synthetic amino acid derivative, confirming the absolute configuration is paramount. While a multitude of analytical techniques can provide pieces of the puzzle, they are not interchangeable. Each offers a unique lens through which to view the molecule, with its own strengths and limitations.

This guide provides a comparative analysis of the primary methods for stereochemical characterization. We will use (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid as our focal point to discuss the definitive power of Single-Crystal X-ray Crystallography (SC-XRD) and contextualize its role alongside complementary techniques like High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Circular Dichroism (CD) Spectroscopy. While a public crystal structure for this specific molecule is not available in the Cambridge Structural Database (CSD) as of this writing, we will proceed by outlining the principles and workflows that a researcher would follow to achieve full stereochemical assignment, using representative data to illustrate the expected outcomes.[1][2][3]

Part 1: The Gold Standard: Unambiguous Structure with Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands alone as the most powerful method for determining the 3D structure of a molecule.[4] It directly visualizes the atomic arrangement in the solid state, providing unequivocal proof of relative and, crucially, absolute configuration.[5]

The core principle involves irradiating a perfectly ordered, single crystal with X-rays. The resulting diffraction pattern is a unique fingerprint of the crystal's internal structure. By analyzing the positions and intensities of these diffracted beams, we can solve the crystal structure and determine the precise coordinates of every atom.

Why It's Definitive for Absolute Configuration: To determine the absolute configuration of a chiral molecule, we rely on a phenomenon called anomalous dispersion (or resonant scattering).[6] When the X-ray energy is near an absorption edge of an atom in the crystal, the scattering factor becomes complex. This leads to small, but measurable, differences in the intensities of specific pairs of reflections (known as Bijvoet pairs). By carefully analyzing these differences, one can unambiguously determine the true handedness of the molecule. The quality of this determination is often summarized by the Flack parameter, which should refine to a value near 0 for the correct enantiomer.[5]

Representative Crystallographic Data

Below is a table of typical parameters one would expect to obtain from a successful SC-XRD experiment on a molecule like (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid.

Parameter	Representative Value	Significance
Chemical Formula	C₁₀H₁₃NO₃	Confirms the elemental composition of the crystallized molecule.
Crystal System	Orthorhombic	Describes the basic shape of the unit cell (the repeating unit of the crystal).
Space Group	P2₁2₁2₁	A chiral space group, indicating the crystal is composed of a single enantiomer.
a, b, c (Å)	8.5, 12.3, 15.1	The dimensions of the unit cell along the x, y, and z axes.
α, β, γ (°)	90, 90, 90	The angles between the unit cell axes.
R-factor (R₁)	~0.04 (4%)	A measure of the agreement between the crystallographic model and the experimental data. Lower is better.
Flack Parameter	0.01(5)	A critical value for absolute configuration. A value near 0 confirms the assigned stereochemistry is correct.

Experimental Workflow: From Powder to Structure

The path from a synthesized compound to a refined crystal structure is a multi-step process requiring careful planning and execution. Each step is designed to ensure the highest quality data for an unambiguous result.

Sources

• 1. CSD - Cambridge Structural Database - Maastricht University Library [library.maastrichtuniversity.nl]
• 2. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. tcichemicals.com [tcichemicals.com]

Safety & Regulatory Compliance

Personal protective equipment for handling (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid

Part 1: Executive Safety Strategy

As a Senior Application Scientist, I approach the handling of (S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid (also known as N-((S)-2-hydroxy-1-phenylethyl)glycine ) not just as a compliance task, but as a critical variable in experimental success. This chiral building block is frequently used in the synthesis of complex pharmaceuticals.[1] Its enantiomeric purity is paramount, and its physical form (typically a fine crystalline powder) presents specific exposure risks that can compromise both the operator's health and the compound's integrity.[1]

The Core Hazard Profile: Based on structural analogs (phenylglycinol derivatives and amino acids) and available safety data for this class of compounds (e.g., CAS 924012-02-2), this substance must be treated under the Precautionary Principle as a GHS Category 2 Irritant and Potential Acute Toxin (Oral) .[2][1]

• H315: Causes skin irritation.[1][3][4][5][6][7]

• H319: Causes serious eye irritation.[1][3][4][7]

• H335: May cause respiratory irritation.[1][3][4][5][6][7][8]

• H302: Harmful if swallowed (inferred from analogs).[1][9]

Operational Philosophy: The primary safety objective is Dust Containment . Inhalation of chiral amines can lead to sensitization, and contact with mucous membranes causes immediate irritation.[1] Furthermore, moisture absorption (hygroscopicity) can degrade the compound, altering its stoichiometry in sensitive couplings.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

The following matrix dictates the mandatory PPE based on the specific operational task. This is a "Self-Validating System"—if you cannot meet the PPE requirement, the task must not proceed.[1]

Operational Task	Respiratory Protection	Hand Protection	Eye Protection	Body Protection	Rationale
1.[2][1][4][8][10] Storage & Transport (Sealed Containers)	Standard: Lab ventilation is sufficient.	Nitrile Gloves (0.11 mm min thickness).[1]	Safety Glasses with side shields.[1]	Standard Lab Coat (Cotton/Poly blend).[1]	Prevents accidental contact during container inspection.[1]
2. Weighing & Transfer (Open Powder)	Critical: Fume Hood or Powder Weighing Station.[1] If open bench: N95/P2 Respirator .	Double Gloving: Inner Nitrile (0.11 mm) + Outer Nitrile (0.11 mm).[1]	Chemical Safety Goggles (sealed).	Lab Coat + Disposable Tyvek Sleeves .[1]	High risk of airborne dust generation.[1] Sleeves prevent wrist exposure.[1]
3. Reaction Setup (Solvent Handling)	Critical: Chemical Fume Hood (Face velocity > 100 fpm).	Chemical Resistant Gloves (Nitrile or Neoprene, >0.15 mm).[1]	Safety Glasses or Goggles.[1][8]	Lab Coat + Chemical Apron (if >1L volume).[1]	Protects against solvent splashes and dissolved compound absorption.[1]
4. Spill Cleanup (Solid/Liquid)	Mandatory: Half-face Respirator with P100/OV cartridges.[2][1]	Heavy Duty Nitrile or Laminate (Silver Shield) gloves.[1]	Chemical Safety Goggles + Face Shield.[1]	Tyvek Suit or Chemical Apron + Shoe Covers.[1]	Maximum protection against high-concentration exposure during remediation.[2][1]

Part 3: Operational Handling Protocols

Storage & Stability[2][4][9][13]

• Condition: Store at 2–8°C (refrigerated) under an inert atmosphere (Nitrogen or Argon) if possible.

• Container: Amber glass or opaque plastic to prevent photodegradation.[1] Cap must be taped with Parafilm to prevent moisture ingress.[1]

• Logic: Amino acid derivatives can undergo slow oxidation or racemization if exposed to heat, light, and moisture.[1]

The "Static-Free" Weighing Protocol

Fine organic powders often carry static charges, causing them to "jump" or cling to spatulas, leading to inaccurate dosing and contamination.[1]

• Environment: Use an ionizing blower inside the balance enclosure if available.[1]

• Tooling: Use antistatic weighing boats or glassine paper.[1] Avoid plastic spatulas; use stainless steel.

• Technique: "Tap-and-flow" method. Do not dump. Gently tap the spatula to release powder to minimize aerosolization.[1]

Reaction Integration

• Solubility: This compound is typically soluble in water, alcohols (Methanol, Ethanol), and polar aprotic solvents (DMSO, DMF).[1] It is sparingly soluble in non-polar solvents (Hexane, Toluene).[1]

• Addition: Add the solid to the solvent, not vice-versa, to prevent clumping and "puffing" of dust.[1]

• Inerting: Flush the reaction vessel with Nitrogen before addition to remove oxygen and moisture.[1]

Part 4: Emergency Response & Disposal

Exposure Response

• Eye Contact: Immediately flush with tepid water for 15 minutes .[1][11] Hold eyelids open. Do not rub.

• Skin Contact: Wash with non-abrasive soap and copious water.[1] Remove contaminated clothing immediately.[1][11]

• Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by trained personnel.[1]

Spill Management (Solid)

• Do NOT Dry Sweep. This creates dust.[1]

• Method: Cover the spill with a damp paper towel (water or ethanol) to wet the powder, then scoop up the wet slurry.[1]

• Decontamination: Wipe the surface with 70% Ethanol followed by a detergent wash.[1]

Waste Disposal

• Solid Waste: Dispose of as "Hazardous Solid Waste - Irritant."[1]

• Liquid Waste: Segregate into "Organic Solvent Waste" (if dissolved in organics) or "Aqueous Waste" (if in water).[1]

• Labeling: Must explicitly state: "(S)-2-((2-Hydroxy-1-phenylethyl)amino)acetic Acid - Irritant."[2][1]

Part 5: Visualizations

Workflow 1: The Safe Handling Lifecycle

This diagram illustrates the critical control points (CCPs) where PPE must be verified.

Caption: Operational workflow emphasizing the "Integrity Check" and PPE zones to prevent contamination and exposure.

Workflow 2: Spill Response Decision Tree

A logic flow for immediate decision-making during an accidental release.[1]

Caption: Decision matrix for safely managing spills, prioritizing dust suppression for solids.

References

• Simson Pharma. (S)-(2-hydroxy-1-phenylethyl)glycine - CAS 924012-02-2 Product Data.[2][1] Retrieved from [2][1]

• PubChem. N-((1R)-1-Phenylethyl)glycine (Analog Safety Data). National Library of Medicine.[1] Retrieved from [2][1]

• Sigma-Aldrich. (S)-2-(Adamantan-1-yl)-2-(((R)-2-hydroxy-1-phenylethyl)amino)acetic acid hydrochloride Safety Data Sheet.[2][1] (Used for hazard class inference of chiral amino acid derivatives).[1] Retrieved from [2][1]

• Fisher Scientific. Safety Data Sheet: N-Phenylglycine ethyl ester.[1][11] (Structural analog for irritation profile).[1][3] Retrieved from [2][1]

Sources

• 1. file.bldpharm.com [file.bldpharm.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. (S)-2-((1-Phenylethyl)amino)acetic acid | 78397-14-5 [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. peptide.com [peptide.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. (S)-2-(Adamantan-1-yl)-2-(((R)-2-hydroxy-1-phenylethyl)amino)acetic acid hydrochloride | 361441-96-5 [sigmaaldrich.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. N-((1R)-1-Phenylethyl)glycine | C10H13NO2 | CID 28897015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. (S)-Fmoc-n-(1-phenylethyl)-glycine | 934752-38-2 [sigmaaldrich.com]
• 11. fishersci.com [fishersci.com]